2-Azaspiro[3.5]nonane-2-carboxamide

Core Science & Biosynthesis

The 2-Azaspiro[3.5]nonane Scaffold: A Rising Star in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Embracing Three-Dimensionality in Drug Design

In the relentless pursuit of novel therapeutics with improved efficacy, selectivity, and pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the "flatland" of traditional aromatic and aliphatic ring systems. This expedition into three-dimensional chemical space has illuminated the immense potential of spirocyclic scaffolds. Among these, the 2-azaspiro[3.5]nonane core, a unique fusion of an azetidine and a cyclohexane ring sharing a single carbon atom, has emerged as a privileged motif in modern drug discovery.[1]

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive technical overview of the 2-azaspiro[3.5]nonane scaffold. We will delve into its intrinsic physicochemical properties, explore established and innovative synthetic strategies, and showcase its diverse applications in medicinal chemistry, supported by quantitative data and detailed experimental insights.

Physicochemical Properties and Bioisosteric Considerations

The incorporation of the 2-azaspiro[3.5]nonane scaffold into a molecule can significantly influence its drug-like properties. Its rigid, three-dimensional structure provides a defined exit vector for substituents, allowing for precise orientation within a biological target's binding pocket. This can lead to enhanced potency and selectivity compared to more flexible, non-spirocyclic analogues.[1]

A Bioisostere of Piperidine and Beyond

The 2-azaspiro[3.5]nonane moiety is often considered a constrained bioisostere of the ubiquitous piperidine ring.[2] This bioisosteric replacement can offer several advantages:

• Improved Physicochemical Properties: Introduction of the spirocyclic center can lead to a decrease in lipophilicity (LogP/LogD), which can, in turn, improve aqueous solubility and reduce off-target toxicity. For instance, a 7-oxa-2-azaspiro[3.5]nonane derivative demonstrated increased water solubility compared to its piperidine analogue.[2][3]

• Enhanced Metabolic Stability: The quaternary spirocyclic carbon can block sites of metabolism, leading to increased metabolic stability and a longer in vivo half-life.[2]

• Novel Intellectual Property: The unique structure of the 2-azaspiro[3.5]nonane scaffold provides an opportunity to explore novel chemical space and secure new intellectual property.

The following table summarizes key computed physicochemical properties of the parent 2-azaspiro[3.5]nonane scaffold, highlighting its drug-like characteristics.

Property	Value	Source
Molecular Formula	C₈H₁₅N
Molecular Weight	125.21 g/mol
XLogP3	1.9
Topological Polar Surface Area	12.0 Ų
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	0

Note: These values are computationally predicted and may vary from experimental results.

Synthesis of the 2-Azaspiro[3.5]nonane Core

The construction of the 2-azaspiro[3.5]nonane skeleton can be achieved through various synthetic routes. The choice of a particular method often depends on the desired substitution pattern and the availability of starting materials.

General Synthetic Strategies

A common approach involves the construction of one ring onto a pre-existing cyclic precursor. For example, the azetidine ring can be formed on a cyclohexane derivative, or the cyclohexane ring can be annulated onto an azetidine-containing starting material.

One patented method for a related 2,5-dioxa-8-azaspiro[3.5]nonane involves a multi-step sequence starting from 3-((benzylamino)methyl)oxetan-3-ol, highlighting the use of cyclization reactions to form the core structure. While not a direct synthesis of 2-azaspiro[3.5]nonane, this approach demonstrates a viable strategy for constructing related spirocyclic systems.

Another general strategy involves intramolecular cyclization of a suitably functionalized piperidine precursor. This has been proposed as a plausible route to the 5-azaspiro[3.5]nonan-2-one skeleton, which can then be further modified.[4]

A powerful method for creating spirocyclic β-lactams, which can serve as precursors to 2-azaspiro[3.5]nonane derivatives, is the Reformatsky reaction. This involves the reaction of an N'-(arylmethylidene)benzohydrazide with the Reformatsky reagent derived from methyl 1-bromocyclohexanecarboxylate and zinc.[3]

A generalized workflow for the synthesis of the 2-azaspiro[3.5]nonane core.

Medicinal Chemistry Applications

The unique structural and physicochemical properties of the 2-azaspiro[3.5]nonane scaffold have led to its incorporation into a wide range of biologically active molecules targeting various diseases.

Diabetes and Metabolic Disorders: GPR119 Agonists

G protein-coupled receptor 119 (GPR119) is a promising target for the treatment of type 2 diabetes due to its role in stimulating glucose-dependent insulin secretion. Several potent and selective GPR119 agonists incorporating the 7-azaspiro[3.5]nonane scaffold have been developed.

One notable example is compound 54g , which emerged from an optimization campaign focused on the piperidine N-capping group and the aryl group. This compound demonstrated excellent potency and a favorable pharmacokinetic profile.

Compound	hGPR119 EC₅₀ (nM)	Rat GPR119 EC₅₀ (nM)
54g	16	23

Pharmacokinetic Profile of Compound 54g in Rats:

Route	Dose (mg/kg)	Tₘₐₓ (h)	Cₘₐₓ (ng/mL)	AUC₀₋ₜ (ng·h/mL)	F (%)
i.v.	2	-	-	1850	-
p.o.	5	1.3	483	2580	28

These data highlight the potential of the 7-azaspiro[3.5]nonane scaffold in developing orally bioavailable GPR119 agonists for the treatment of type 2 diabetes.

Oncology: KRAS G12C Inhibitors

Mutations in the KRAS gene are among the most common drivers of cancer. The G12C mutation, in particular, has been a challenging target for drug development. Recently, covalent inhibitors that bind to the mutant cysteine residue have shown significant promise. Derivatives of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one have been identified as potent covalent inhibitors of KRAS G12C.[3] These compounds effectively lock the KRAS protein in its inactive state, thereby inhibiting downstream signaling pathways that promote cancer cell proliferation and survival.[3]

Neurological Disorders: BACE1 Inhibitors for Alzheimer's Disease

Beta-site amyloid precursor protein cleaving enzyme 1 (BACE1) is a key enzyme in the production of amyloid-β peptides, which are the primary component of the amyloid plaques found in the brains of Alzheimer's disease patients. Inhibition of BACE1 is therefore a major therapeutic strategy. While specific examples of 2-azaspiro[3.5]nonane-based BACE1 inhibitors with detailed structure-activity relationships (SAR) are not extensively reported in the public domain, the scaffold's properties make it an attractive candidate for designing brain-penetrant inhibitors with improved drug-like properties. The challenge in this area lies in achieving high selectivity for BACE1 over other proteases and ensuring adequate penetration of the blood-brain barrier.

Infectious Diseases: CCR5 Antagonists for HIV

The C-C chemokine receptor type 5 (CCR5) is a co-receptor used by the most common strains of HIV to enter host cells.[5] Antagonists of CCR5 can therefore block viral entry and are an established class of anti-HIV drugs. The development of novel CCR5 antagonists with improved resistance profiles and pharmacokinetic properties is an ongoing area of research. While various heterocyclic scaffolds have been explored for CCR5 antagonism, the incorporation of the 2-azaspiro[3.5]nonane core represents a promising avenue for discovering new chemical entities with potent anti-HIV activity. For example, diazaspiro[5.5]undeca-2-one derivatives, which share some structural similarities, have shown potent CCR5 antagonism with IC50 values in the nanomolar range.[1]

Key therapeutic targets and associated diseases for 2-azaspiro[3.5]nonane derivatives.

Future Directions and Conclusion

The 2-azaspiro[3.5]nonane scaffold is a testament to the power of three-dimensional thinking in drug design. Its unique topology and favorable physicochemical properties have already led to the discovery of potent modulators of challenging drug targets. The successful application in developing GPR119 agonists and KRAS G12C inhibitors underscores its potential.[1]

Future research will likely focus on expanding the utility of this scaffold to other therapeutic areas, particularly in central nervous system disorders where blood-brain barrier penetration is critical. The development of more efficient and stereoselective synthetic routes will further accelerate the exploration of this promising chemical space.

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Spirocyclic Bioisosteres for Piperidine Replacement: A Technical Guide

The following technical guide details the strategic application of spirocyclic scaffolds—specifically azaspiro[3.3]heptanes—as bioisosteres for piperidine. This document is structured for medicinal chemists and drug discovery scientists, focusing on synthetic accessibility, physicochemical profiling, and metabolic advantages.[1][2]

Core Focus: 1-Azaspiro[3.3]heptanes and 2-Azaspiro[3.3]heptanes

Executive Summary: The Case for Spirocyclization

The piperidine ring is a "privileged scaffold" in medicinal chemistry, present in over 100 FDA-approved drugs.[3] However, its ubiquity comes with inherent liabilities:

• Metabolic Soft Spots: The

  -carbons adjacent to the nitrogen are prone to CYP450-mediated oxidation.[3]

• Conformational Flexibility: The chair conformation, while stable, may not optimally position substituents for specific binding pockets, leading to entropic penalties upon binding.

• IP Overcrowding: The piperidine space is heavily patented.

The Solution: Spirocyclic amine bioisosteres, particularly 2-azaspiro[3.3]heptane and the recently validated 1-azaspiro[3.3]heptane , offer a high-Fsp³ alternative. These scaffolds rigidify the amine vector, disrupt crystal packing to improve solubility, and sterically shield metabolic hotspots while maintaining the basicity required for receptor interactions.

Structural Classes & Design Logic[3]

The "Classic" Replacement: 2-Azaspiro[3.3]heptane

This scaffold has been the standard-bearer for piperidine replacement.[3]

• Geometry: The nitrogen is located on the axis of the spirocycle.[3]

• Vector: Projects substituents in a linear fashion relative to the spiro center.

• Limitation: While it improves solubility, the exposed methylene groups on the azetidine ring can still be susceptible to metabolism, though less so than piperidine.

The "Next-Gen" Replacement: 1-Azaspiro[3.3]heptane

Highlighted in recent high-impact studies (e.g., Angew.[3] Chem. Int. Ed. 2023), this scaffold offers superior metabolic stability.[3]

• Geometry: The nitrogen is offset, creating a unique exit vector.

• Metabolic Shielding: The spiro-quaternary carbon is directly adjacent to the nitrogen (in the 1-position), effectively blocking one of the primary sites of

  -oxidation.[3]

• Basicity: pKa

  11.4, nearly identical to piperidine (pKa 11.2), ensuring retention of critical salt bridges in the binding pocket.

Physicochemical Comparison Table

Property	Piperidine	2-Azaspiro[3.3]heptane	1-Azaspiro[3.3]heptane
Hybridization	sp³ (flexible chair)	sp³ (rigid spiro)	sp³ (rigid spiro)
pKa (Conj.[3] Acid)	~11.2	~11.3	~11.4
LogP	Baseline	Lower (more polar)	Comparable/Slightly Lower
Metabolic Stability	Low (High Clearance)	Moderate	High (Blocked -site)
Solubility	Moderate	High	High
Exit Vector	Equatorial/Axial	Linear	Angled/Kinked

Synthetic Methodologies

The synthesis of these strained rings requires specific protocols to overcome ring strain and prevent polymerization.[3]

Synthesis of 1-Azaspiro[3.3]heptane (The Graf Isocyanate Route)

This is the most robust method for accessing the 1-aza core, utilizing a [2+2] cycloaddition to form a spiro-lactam intermediate. This route is scalable and tolerant of functional groups.

Protocol:

• Reagents: Exocyclic alkene (substrate), Chlorosulfonyl isocyanate (Graf's isocyanate), Thiophenol (for N-deprotection/reduction step),

  or Alane ( ).

• Step 1: [2+2] Cycloaddition

  • Dissolve the exocyclic alkene in anhydrous

    at 0°C.

  • Dropwise add Chlorosulfonyl isocyanate (CSI). The reaction forms a

    -lactam-N-sulfonyl chloride.[3]

  • Note: This reaction is exothermic; temperature control is critical to prevent polymerization.[3]

• Step 2: Reductive Hydrolysis

  • Treat the intermediate with aqueous

    or thiophenol/pyridine to remove the sulfonyl group, yielding the Spirocyclic -Lactam .

• Step 3: Lactam Reduction

  • Dissolve the spiro-lactam in THF.[3]

  • Add Alane (

    ) or (excess, 2-3 equiv) at 0°C, then reflux.

  • Why Alane? Alane is often preferred for

    -lactams to avoid ring opening side reactions sometimes seen with harsh aluminohydrides.[3]

  • Quench carefully (Fieser workup) to isolate the 1-Azaspiro[3.3]heptane .

Visualization of Synthesis Pathway

Figure 1: Synthetic workflow for 1-Azaspiro[3.3]heptane via the Graf Isocyanate route.[4][5][6] The formation of the

-lactam is the critical ring-forming step.[3]

Strategic Application: Decision Framework

When should you replace piperidine with a spirocycle? Use this logic flow to guide your SAR (Structure-Activity Relationship) strategy.

Figure 2: Decision matrix for selecting the appropriate spirocyclic scaffold based on the specific liability of the piperidine lead.

Case Study: Bupivacaine Analogue

Context: Bupivacaine is a widely used local anesthetic containing an N-butylpiperidine ring linked via an amide to 2,6-dimethylaniline.[3] Challenge: While effective, the piperidine core is a standard generic scaffold. Innovation: Researchers replaced the piperidine with 1-azaspiro[3.3]heptane .[3][5][6][7]

• Synthesis: The 1-azaspiro core was acylated with 2,6-dimethylbenzoyl chloride.[3]

• Result: The spirocyclic analogue maintained the anesthetic potency (validated in tail-flick tests) but provided a novel IP position and improved metabolic stability profile due to the steric bulk around the nitrogen protecting against N-dealkylation.

References

• Kirichok, A. A., et al. (2023).[3][8] "1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine." Angewandte Chemie International Edition. [Link][8]

• Burkhard, J. A., et al. (2010).[3] "Synthesis and Structural Analysis of 2-Azaspiro[3.3]heptanes as Piperidine Bioisosteres." Organic Letters. [Link]

• Wuitschik, G., et al. (2008).[3] "Spirocyclic oxetanes: Synthesis and properties." Angewandte Chemie International Edition. [Link]

• Zheng, Y., et al. (2014).[3] "The use of spirocyclic scaffolds in drug discovery." Bioorganic & Medicinal Chemistry Letters. [Link]

• Barnes-Seeman, D., et al. (2014).[3] "Metabolic Stability and Properties of Spirocyclic Amines." ACS Medicinal Chemistry Letters. [Link]

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Escaping Flatland: The 3D Structural and Pharmacokinetic Advantages of 2-Azaspiro[3.5]nonane Over Piperidine in Drug Discovery

Executive Summary

For decades, piperidine has served as a privileged scaffold in medicinal chemistry, appearing in a vast array of FDA-approved therapeutics. However, the modern drug discovery landscape demands molecules with higher target selectivity and robust metabolic profiles. Driven by the [1], medicinal chemists are transitioning from conformationally flexible, 2D-like rings to rigid, 3D spirocycles. This technical whitepaper explores the structural, physicochemical, and pharmacokinetic advantages of replacing piperidine with its spirocyclic bioisostere, 2-azaspiro[3.5]nonane , providing actionable insights and validated experimental workflows for drug development professionals.

The Conformational Paradigm: From 2D Flexibility to 3D Rigidity

Piperidine is a highly versatile heterocycle, yet its biological utility is often constrained by its conformational flexibility. While it predominantly exists in a chair conformation, it can rapidly flip between states, presenting a relatively flat profile within protein binding pockets[2]. This flexibility incurs a high entropic penalty upon target binding and often leads to off-target promiscuity (such as hERG liability).

Conversely, 2-azaspiro[3.5]nonane features a quaternary spiro carbon that forces its azetidine and cyclohexane rings into a strict orthogonal (perpendicular) arrangement[3].

Mechanistic Advantages of the Spirocyclic Core:

• Vector Projection: The perpendicular geometry projects functional groups into unique 3D vectors, allowing the molecule to probe deep, narrow binding pockets that a flat piperidine cannot access[4].

• Entropic Optimization: The inherent rigidity of the spirocycle pre-organizes the molecule for binding, dramatically reducing the conformational entropy cost[3].

Logical mapping of scaffold morphing from piperidine to 2-azaspiro[3.5]nonane.

Physicochemical Profiling: Causality Behind the Data

A common misconception in medicinal chemistry is that adding carbon atoms strictly increases lipophilicity (LogP) and decreases aqueous solubility. However, spirocyclic bioisosterism defies this rule through subtle electronic and topological shifts[5].

By introducing the spiro center, the basicity (pKa) of the secondary amine is often slightly elevated. At physiological pH (7.4), this results in a higher fraction of ionized (protonated) species, which enhances aqueous solvation and effectively lowers the LogD7.4 [5].

Quantitative Comparison Table

Physicochemical Property	Piperidine Scaffold	2-Azaspiro[3.5]nonane	7-Oxa-2-azaspiro[3.5]nonane
3D Character (Shape)	Flat-ish (Chair)	Highly 3D (Orthogonal rings)	Highly 3D (Orthogonal rings)
Fraction of sp³ (Fsp³)	Baseline reference	Increased topological complexity	Increased topological complexity
Typical LogD7.4 Shift	Reference (0.0)	-0.5 to -1.0 (Lower)	-0.8 to -1.2 (Lower)
Aqueous Solubility	Moderate	Enhanced (due to basicity shift)	Highly Enhanced (oxygen H-bond)
Metabolic Liability	High (α-oxidation)	Low (Steric shielding)	Low (Steric shielding)

Metabolic Stability & Toxicity Mitigation

Evading CYP450 Oxidation

The α-carbons adjacent to the nitrogen in piperidine are highly vulnerable to cytochrome P450 (CYP450)-mediated oxidation, leading to rapid clearance and potentially reactive metabolites[2]. The 2-azaspiro[3.5]nonane scaffold mitigates this liability through two mechanisms:

• Steric Shielding: The massive steric bulk of the quaternary spiro center prevents the molecule from adopting the necessary geometry within the CYP450 active site[6].

• Proton Depletion: The quaternary carbon lacks abstractable hydrogen atoms, entirely neutralizing one of the primary sites of oxidative attack.

Case Studies in Therapeutic Efficacy

• Toxicity Reduction in Anesthetics: In a recent[7], replacing the piperidine ring with 7-oxa-2-azaspiro[3.5]nonane resulted in a 5-fold reduction in cardiotoxicity and a significant increase in the lethal dose threshold, while maintaining potent analgesic activity.

• GPR119 Agonism: Derivatives of 7-azaspiro[3.5]nonane have been successfully deployed as potent agonists for GPR119, a critical target for type 2 diabetes and obesity[8].

GPR119 signaling cascade activated by azaspiro[3.5]nonane derivatives.

Validated Experimental Methodologies

To accurately quantify the advantages of spirocyclic scaffolds, rigorous, self-validating analytical protocols must be employed. Below are the gold-standard methodologies for assessing metabolic stability and lipophilicity.

Protocol 1: In Vitro Microsomal Stability Assay

This assay determines the intrinsic clearance (

) of the spirocycle versus piperidine.

Step-by-Step Methodology:

• Pre-Incubation: Combine the test compound (1 µM final) with Human Liver Microsomes (HLM, 0.5 mg/mL protein) in 100 mM phosphate buffer (pH 7.4). Incubate at 37°C for 5 minutes.

  • Causality: Pre-incubation allows temperature equilibration and stabilizes non-specific protein binding before the reaction begins.

• Reaction Initiation: Add NADPH (1 mM final concentration) to start the reaction.

  • Causality: NADPH is the obligate electron donor for CYP450. Its addition acts as a precise zero-time trigger.

• Kinetic Sampling: At

  minutes, transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: Cold acetonitrile instantly denatures microsomal proteins, quenching the enzymatic reaction. The internal standard corrects for LC-MS/MS matrix effects.

• Protein Precipitation: Centrifuge the quenched samples at 15,000 × g for 15 minutes at 4°C.

• LC-MS/MS Quantification: Analyze the supernatant to quantify the disappearance of the parent compound over time.

• Self-Validation System:

  • Negative Control: A "No-NADPH" parallel incubation must be run to differentiate CYP-mediated metabolism from chemical instability.

  • Positive Control: Verapamil (a high-clearance drug) is run simultaneously to validate the enzymatic viability of the HLM batch.

Self-validating workflow for in vitro microsomal stability assessment.

Protocol 2: Shake-Flask LC-MS for LogD7.4 Determination

To prove the LogD lowering effect of the spirocycle, a highly accurate thermodynamic partitioning assay is required.

Step-by-Step Methodology:

• Phase Saturation: Vigorously stir

  -octanol and 10 mM PBS (pH 7.4) together for 24 hours at 25°C to achieve mutual saturation.

  • Causality: Mutual saturation prevents volume shifts during the actual assay, ensuring the phase ratio remains exactly as pipetted.

• Equilibration: Dissolve the compound in the aqueous phase (10 µM). Add an equal volume of the saturated octanol phase. Shake at 1,000 RPM for 2 hours at 25°C.

  • Causality: Vigorous shaking maximizes the interfacial surface area, driving the biphasic system to thermodynamic equilibrium.

• Phase Separation & Analysis: Centrifuge at 3,000 × g for 10 minutes to break any micro-emulsions. Carefully sample both the aqueous and octanol phases.

• Self-Validation System: Directly quantify both phases via LC-MS/MS rather than calculating one by subtraction. This provides a strict mass balance check, ensuring no compound was lost to precipitation or glass-binding.

Conclusion

The transition from piperidine to 2-azaspiro[3.5]nonane represents a masterclass in modern scaffold morphing. By leveraging the 3D orthogonality of the spirocyclic core, medicinal chemists can simultaneously optimize vector projection, reduce off-target toxicity, lower LogD7.4, and drastically improve metabolic stability. As the industry continues to "escape from flatland," azaspirocycles will undoubtedly serve as foundational building blocks for the next generation of highly selective therapeutics.

References

• Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success Source: Journal of Medicinal Chemistry (SpringerNature / PubMed) URL:[Link]

• Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Source: Taylor & Francis Online URL:[Link]

• Replacement of a piperidine ring with aza-spirocycles reduces cardiotoxicity of a local anesthetic Source: ChemRxiv (2025) URL:[Link]

• oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design Source: French-Ukrainian Journal of Chemistry URL:[Link]

Sources

• 1. communities.springernature.com [communities.springernature.com]
• 2. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. researchgate.net [researchgate.net]
• 6. fujc.pp.ua [fujc.pp.ua]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Fsp3 character of 2-Azaspiro[3.5]nonane-2-carboxamide

The Character of 2-Azaspiro[3.5]nonane-2-carboxamide: A Blueprint for "Escape from Flatland" in Modern Drug Discovery

Executive Summary

The transition from planar,

-hybridized aromatic molecules to three-dimensional, -rich architectures is a defining paradigm shift in contemporary medicinal chemistry. This whitepaper provides an in-depth technical analysis of 2-Azaspiro[3.5]nonane-2-carboxamide , a highly saturated spirocyclic building block. By dissecting its structural metrics—specifically its Fraction of carbons ( )—we elucidate the causality between spirocyclic incorporation, enhanced physicochemical properties, and improved clinical viability.

Structural Deconstruction and Quantification

The concept of

(defined as the number of -hybridized carbons divided by the total carbon count) serves as a quantitative metric for molecular complexity and three-dimensionality[1].

To understand the value of 2-Azaspiro[3.5]nonane-2-carboxamide, we must deconstruct its atomic framework:

• The Spirocyclic Core (Spiro[3.5]nonane): The bicyclic system consists of a 4-membered ring and a 6-membered ring fused orthogonally at a single quaternary spiro carbon.

• Heteroatom Substitution (2-Aza): A nitrogen atom replaces the carbon at position 2 within the 4-membered ring. Consequently, the core contains exactly 8 carbon atoms, all of which are fully saturated (

  hybridized).

• Functionalization (2-carboxamide): A primary carboxamide group (

  ) is conjugated to the nitrogen. This introduces 1 carbonyl carbon, which is hybridized.

Calculation:

• Total Carbons = 8 (core) + 1 (carboxamide) = 9 carbons.

• Carbons = 8.

With an

of ~0.89, this compound vastly exceeds the average of approved drugs (historically ~0.47)[2]. This extreme saturation provides a robust structural foundation for drug design, offering orthogonal exit vectors without the synthetic burden of multiple chiral centers[3].

The "Escape from Flatland" Paradigm: Mechanistic Advantages

In 2009, Lovering et al. formalized the "Escape from Flatland" hypothesis, demonstrating a statistically significant correlation between higher

values and the successful progression of drug candidates through clinical trials[2]. The integration of the 2-azaspiro[3.5]nonane scaffold directly leverages this paradigm through two primary mechanistic pathways:

• Thermodynamic Solubility Enhancement: Planar, aromatic-heavy molecules suffer from high crystal lattice energies due to strong

  stacking, leading to poor aqueous solubility. The orthogonal, 3D nature of the spiro[3.5]nonane core disrupts efficient crystal packing. The resulting lower lattice energy thermodynamically favors dissolution in aqueous media, a critical factor for oral bioavailability[1].

• Target Specificity via Shape-Directed Binding: Flat molecules often exhibit promiscuous binding to off-target hydrophobic pockets, driving clinical toxicity. The rigid, spherical geometry of spirocycles forces the molecule to interact with biological targets via specific, 3D shape-complementarity, thereby reducing off-target liabilities[4].

Comparative Physicochemical Profiling

To illustrate the impact of the spirocyclic core, the table below contrasts 2-Azaspiro[3.5]nonane-2-carboxamide with a theoretical planar analog of identical carbon count and functionalization (Isoindoline-2-carboxamide).

Physicochemical Property	2-Azaspiro[3.5]nonane-2-carboxamide	Isoindoline-2-carboxamide (Planar Analog)
Total Carbon Count	9	9
Carbon Count	8	2
Value	0.89	0.22
3D Conformation	Orthogonal rings, highly spherical	Planar, flat aromatic core
Predicted Solubility	High (Disrupted crystal lattice)	Low (High stacking energy)
Target Specificity	High (Shape-directed binding)	Lower (Promiscuous hydrophobic binding)
Exit Vector Trajectory	Divergent, 3-dimensional	Coplanar, 2-dimensional

Self-Validating Experimental Workflows

To harness this scaffold in drug discovery, rigorous experimental validation is required. The following protocols are designed as self-validating systems to ensure scientific integrity.

Protocol 1: Synthetic Assembly and NMR Validation

Causality: Synthesizing the carboxamide directly from the unprotected amine requires mild conditions to prevent ring-opening of the strained 4-membered azetidine ring.

• Preparation: Dissolve 2-azaspiro[3.5]nonane hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq) to neutralize the hydrochloride salt and act as a non-nucleophilic proton scavenger.

• Urea Formation: Slowly add trimethylsilyl isocyanate (TMSNCO, 1.2 eq) at 0°C. Causality: TMSNCO is a mild, highly selective reagent for primary carboxamide formation that avoids the harsh heating required by traditional urea syntheses.

• Workup & Purification: Quench with methanol, concentrate, and purify via reverse-phase HPLC (Water/Acetonitrile gradient).

• Self-Validation (NMR Integration): Obtain a

  H NMR spectrum. The protocol is validated if the integration of the proton signals (the 14 protons of the spirocyclic core, typically between 1.5–3.5 ppm) exactly matches a 7:1 ratio against the 2 protons of the primary amide ( , typically 5.0–6.0 ppm). Any deviation indicates ring degradation or incomplete reaction.

Protocol 2: Thermodynamic Solubility Profiling

Causality: Kinetic solubility assays (e.g., DMSO dilution) often overestimate solubility due to supersaturation. A thermodynamic shake-flask method is mandatory to prove the true

-driven reduction in crystal lattice energy.

• Equilibration: Add excess solid 2-Azaspiro[3.5]nonane-2-carboxamide to 1.0 mL of Phosphate-Buffered Saline (PBS, pH 7.4) in a glass vial.

• Incubation: Agitate the suspension at 300 rpm at exactly 37.0°C for 24 hours to ensure thermodynamic equilibrium between the solid and solute phases.

• Separation & Quantification: Centrifuge at 10,000 x g for 15 minutes. Extract the supernatant and quantify the dissolved concentration via HPLC-UV against a pre-established standard curve.

• Self-Validation (Mass Balance): Lyophilize the remaining solid pellet and the supernatant. The sum of the mass of the recovered pellet and the calculated mass in the supernatant must equal

  of the initial input mass. This self-validating step proves that no chemical degradation occurred during the 24-hour aqueous incubation.

Mechanistic Pathway Visualization

The following diagram maps the logical progression from the structural incorporation of the spirocyclic scaffold to the ultimate goal of clinical success, driven by its high

character.

Mechanistic pathway linking spirocyclic Fsp3 character to clinical success.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752-6756. URL: [Link]

• Zheng, Y., Tice, C. M., & Singh, S. B. (2014). "The use of spirocyclic scaffolds in drug discovery." Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. URL: [Link]

Sources

• 1. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. The use of spirocyclic scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis protocols for 2-Azaspiro[3.5]nonane-2-carboxamide

Application Note: Synthesis Protocols for 2-Azaspiro[3.5]nonane-2-carboxamide

Executive Summary

This guide details the synthesis of 2-Azaspiro[3.5]nonane-2-carboxamide (CAS: 1862780-74-2), a critical structural motif in modern medicinal chemistry. The spiro[3.5]nonane scaffold represents a "privileged structure" that offers conformational restriction and increased

character compared to traditional planar heterocycles (e.g., piperidine or morpholine). This "Escape from Flatland" strategy is pivotal in improving solubility, metabolic stability, and target selectivity in drug discovery programs, particularly for targets like GPR119 and FAAH.

The protocol is divided into two phases:

• Scaffold Construction: A robust, scalable synthesis of the 2-azaspiro[3.5]nonane core from commercially available cyclohexane precursors.

• Functionalization: A controlled carboxamidation (urea formation) protocol using potassium cyanate, optimized to prevent polymerization and ensure high yield.

Retrosynthetic Analysis

The strategic disconnection relies on the formation of the strained azetidine ring via double nucleophilic substitution, followed by the installation of the primary amide moiety.

• Target: 2-Azaspiro[3.5]nonane-2-carboxamide

• Precursor 1: 2-Azaspiro[3.5]nonane (Secondary Amine)

• Precursor 2: 1,1-Bis(hydroxymethyl)cyclohexane (derived from diethyl 1,1-cyclohexanedicarboxylate)

DOT Diagram: Retrosynthetic Logic

Caption: Retrosynthetic pathway deconstructing the spiro-urea into accessible cyclohexane precursors.

Detailed Experimental Protocols

Phase 1: Synthesis of the 2-Azaspiro[3.5]nonane Core

This phase constructs the strained spiro-azetidine ring. The use of a sulfonamide protecting group (Tosyl) is critical for the cyclization step due to the high pKa required to perform the double alkylation.

Step 1.1: Reduction to Diol

• Reagents: Diethyl 1,1-cyclohexanedicarboxylate, Lithium Aluminum Hydride (LiAlH4), THF.

• Procedure:

  • Charge a flame-dried flask with LiAlH4 (2.2 equiv) in anhydrous THF at 0°C.

  • Add Diethyl 1,1-cyclohexanedicarboxylate (1.0 equiv) dropwise.

  • Reflux for 4 hours.

  • Critical Workup (Fieser Method): Quench carefully with water (n mL), 15% NaOH (n mL), and water (3n mL) to form a granular precipitate. Filter and concentrate.

• Yield Expectation: >90% (Colorless oil).

Step 1.2: Activation (Mesylation)

• Reagents: 1,1-Bis(hydroxymethyl)cyclohexane, Methanesulfonyl chloride (MsCl), Triethylamine (TEA), DCM.

• Procedure:

  • Dissolve the diol in DCM at 0°C. Add TEA (2.5 equiv).

  • Add MsCl (2.2 equiv) dropwise to maintain temp < 5°C.

  • Stir for 2 hours. Wash with 1N HCl, sat. NaHCO3, and brine.

• Why: Mesylates are excellent leaving groups for the subsequent ring closure.

Step 1.3: Spirocyclization

• Reagents:

  -Toluenesulfonamide ( ), NaH (60% dispersion), DMF.

• Procedure:

  • Suspend NaH (2.2 equiv) in dry DMF. Add

    (1.0 equiv) and stir for 30 min to form the sulfonamide anion.

  • Add the bis-mesylate (1.0 equiv) solution in DMF slowly.

  • Heat to 100°C for 12–16 hours.

  • Workup: Pour into ice water. The product, N-tosyl-2-azaspiro[3.5]nonane, usually precipitates as a solid. Recrystallize from EtOH if necessary.

Step 1.4: Detosylation (Core Release)

• Reagents: Mg turnings, Methanol (sonication) OR Na/Naphthalene.

• Preferred Method (Mg/MeOH):

  • Dissolve N-tosyl compound in anhydrous MeOH.

  • Add Mg turnings (10 equiv) and a catalytic amount of iodine.

  • Sonicate or stir vigorously. The reaction is exothermic (hydrogen evolution).

  • Upon consumption of Mg, concentrate, treat with viscous NaOH, and extract with ether.

  • Convert to HCl salt for storage by adding 4M HCl in dioxane.

• Product: 2-Azaspiro[3.5]nonane hydrochloride.

Phase 2: Carboxamidation (Urea Formation)

This step converts the secondary amine into the target primary urea. We utilize the Potassium Cyanate (KOCN) method, which is safer and more atom-efficient than using toxic phosgene or volatile isocyanates.

Reaction Scheme:

Protocol:

• Preparation: Dissolve 2-azaspiro[3.5]nonane hydrochloride (1.0 equiv, 10 mmol) in water (10 mL). If starting with the free amine, neutralize with 1.0 equiv of Acetic Acid.

• Addition: Prepare a solution of Potassium Cyanate (KOCN, 1.5 equiv, 15 mmol) in water (5 mL).

• Reaction: Add the KOCN solution dropwise to the amine solution at room temperature.

  • Note: Slight warming (35–40°C) may accelerate the reaction, but excessive heat can cause cyanate hydrolysis.

• Monitoring: Stir overnight. The product often precipitates as a white solid.

• Workup:

  • If solid forms: Filter, wash with cold water, and dry under vacuum.

  • If no precipitate: Extract with Ethyl Acetate (3x), dry over

    , and concentrate.

• Purification: Recrystallization from Ethanol/Water or flash chromatography (MeOH/DCM) if high purity (>99%) is required for biological assays.

Alternative Method (For difficult substrates): Use Chlorosulfonyl Isocyanate (CSI) followed by hydrolysis.

• Amine + CSI

  Sulfamoyl chloride intermediate.

• Hydrolysis (Water/Acetone)

  Urea. Caution: CSI is highly reactive and corrosive.

Analytical Data & Validation

Table 1: Physicochemical Profile

Property	Value / Description
Chemical Formula
Molecular Weight	168.24 g/mol
Appearance	White crystalline powder
Solubility	Soluble in DMSO, MeOH, DCM; Sparingly soluble in Water
Expected Yield (Phase 2)	75% – 85%

Expected NMR Signals (DMSO-

):

• NMR:
  • 5.80 ppm (s, 2H, , broad, exchangeable).
  • 3.65 ppm (s, 4H, Azetidine ). Characteristic singlet due to symmetry.
  • 1.30–1.60 ppm (m, 10H, Cyclohexane ring protons).
• NMR:
  • 158.0 ppm (C=O, Urea).
  • 64.5 ppm (Azetidine ).
  • 35.0 ppm (Spiro quaternary carbon).
  • 32.5, 25.8, 22.1 ppm (Cyclohexane carbons).

Workflow Visualization

DOT Diagram: Synthesis Workflow

Caption: Step-by-step synthetic workflow from commercial starting material to final urea product.

References

• Burkhard, J. A., et al. (2010). "Synthesis of Azaspirocycles and their Evaluation in Drug Discovery." Angewandte Chemie International Edition, 49(20), 3524–3529. [Link]

• Organic Syntheses. (1951).[1] "Arylureas I. Cyanate Method." Organic Syntheses, Coll.[1] Vol. 3, p.76. [Link]

• Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews, 114(16), 8257–8322. [Link]

• Wuitschik, G., et al. (2008). "Spirocyclic oxetanes: Synthesis and properties." Angewandte Chemie, 47(24), 4512-4515. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: 2-Azaspiro[3.5]nonane-2-carboxamide as a GPR119 Agonist Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Promise of GPR119 Activation

G protein-coupled receptor 119 (GPR119) has emerged as a compelling therapeutic target for the treatment of type 2 diabetes mellitus (T2DM) and related metabolic disorders.[1][2] This class A (rhodopsin-like) GPCR is predominantly expressed in pancreatic β-cells and intestinal enteroendocrine L-cells.[1][2][3][4] Activation of GPR119 stimulates a Gαs-coupled signaling cascade, leading to increased intracellular cyclic adenosine monophosphate (cAMP) levels.[2][3][5] This elevation in cAMP has a dual beneficial effect on glucose homeostasis: it enhances glucose-dependent insulin secretion from pancreatic β-cells and promotes the release of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), from the gut.[2][5][6][7] This glucose-dependent mechanism of action is particularly attractive as it minimizes the risk of hypoglycemia, a common and dangerous side effect of some existing anti-diabetic therapies.[2]

The 2-azaspiro[3.5]nonane-2-carboxamide scaffold has been identified as a promising framework for the design of potent and selective GPR119 agonists. Its rigid, three-dimensional structure allows for precise orientation of substituents to optimize interactions with the receptor binding pocket. This guide provides a comprehensive overview of the application of this scaffold, including synthetic strategies, in vitro characterization, and in vivo evaluation protocols.

GPR119 Signaling Pathway

The activation of GPR119 by an agonist, such as a derivative of the 2-azaspiro[3.5]nonane-2-carboxamide scaffold, initiates a well-defined intracellular signaling cascade. This pathway is central to the therapeutic rationale for targeting GPR119.

GPR119 agonist signaling pathway.

Synthetic Chemistry Protocols

The synthesis of 2-azaspiro[3.5]nonane-2-carboxamide derivatives typically involves a multi-step sequence. A general approach is outlined below, which can be adapted based on the desired substituents.

General Synthetic Workflow

Workflow for GPR119 agonist development.

Example Protocol: Synthesis of a Representative 2-Azaspiro[3.5]nonane-2-carboxamide Derivative

This protocol provides a generalized approach for the synthesis of a key intermediate. Specific reagents and conditions may need to be optimized for different target molecules.

Materials:

• Appropriate starting materials for the construction of the 2-azaspiro[3.5]nonane core.

• Solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF))

• Reagents for amide coupling (e.g., HATU, HOBt, EDC)

• Bases (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

• Acids for deprotection (e.g., Trifluoroacetic acid (TFA))

• Purification media (e.g., Silica gel)

Procedure:

• Synthesis of the 2-Azaspiro[3.5]nonane Core: The synthesis of the core spirocycle can be achieved through various published methods. These often involve multi-step sequences starting from commercially available materials.[8][9][10]

• Protection of the Spirocyclic Amine: If necessary, protect the secondary amine of the 2-azaspiro[3.5]nonane core with a suitable protecting group, such as a tert-butoxycarbonyl (Boc) group.

• Amide Coupling:

  • Dissolve the desired carboxylic acid in an appropriate solvent (e.g., DMF).

  • Add an amide coupling reagent (e.g., HATU) and a base (e.g., DIPEA) to the solution and stir for a few minutes to activate the carboxylic acid.

  • Add the protected 2-azaspiro[3.5]nonane intermediate to the reaction mixture.

  • Allow the reaction to proceed at room temperature until completion, monitoring by an appropriate method (e.g., TLC or LC-MS).

• Deprotection (if applicable):

  • If a protecting group was used, remove it under appropriate conditions. For a Boc group, treatment with an acid such as TFA in DCM is common.

• Purification:

  • Purify the final compound using column chromatography on silica gel or another suitable method to obtain the desired 2-azaspiro[3.5]nonane-2-carboxamide derivative.

• Characterization:

  • Confirm the structure and purity of the final compound using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

In Vitro Characterization Protocols

A series of in vitro assays are essential to determine the potency, efficacy, and selectivity of the synthesized compounds as GPR119 agonists.

cAMP Accumulation Assay

The primary functional assay for GPR119 agonists measures the accumulation of intracellular cAMP.[5] This directly assesses the activation of the Gαs signaling pathway. Both luminescence-based assays and time-resolved fluorescence resonance energy transfer (TR-FRET) assays are commonly employed.[5][11]

Principle:

These assays are based on the principle that cAMP produced by the cell upon GPR119 activation competes with a labeled cAMP analog for binding to a specific antibody or protein.[5][11] The resulting signal is inversely proportional to the amount of cAMP produced.

Example Protocol: Homogeneous Time-Resolved Fluorescence (HTRF) cAMP Assay [12][13][14][15][16]

Materials:

• HEK293 cells stably expressing human GPR119 (or other suitable cell line).

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA, and a phosphodiesterase inhibitor like IBMX).

• Test compounds (2-azaspiro[3.5]nonane-2-carboxamide derivatives) at various concentrations.

• Reference GPR119 agonist (e.g., AR231453).[17]

• HTRF cAMP assay kit (containing cAMP-d2 and anti-cAMP-cryptate).

• 384-well white microplates.

• HTRF-compatible plate reader.

Procedure:

• Cell Seeding: Seed the GPR119-expressing cells into 384-well plates at an appropriate density and incubate overnight to allow for cell attachment.

• Compound Addition:

  • Prepare serial dilutions of the test compounds and the reference agonist in assay buffer.

  • Remove the culture medium from the cells and add the compound dilutions.

  • Incubate the plate at room temperature for a specified time (e.g., 30 minutes) to stimulate cAMP production.

• Cell Lysis and Detection:

  • Add the HTRF lysis buffer containing the cAMP-d2 and anti-cAMP-cryptate reagents to each well.

  • Incubate the plate at room temperature for 60 minutes in the dark.

• Data Acquisition:

  • Read the plate on an HTRF-compatible plate reader, measuring the fluorescence emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.

  • Plot the HTRF ratio against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy) values.

Compound	hGPR119 EC50 (nM)	Emax (% of Control)
Reference Agonist	5.7	100
Example Compound 1	15.2	98
Example Compound 2	8.9	105
Example Compound 3	25.4	95

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Selectivity Assays

To ensure that the compounds are specific for GPR119, they should be tested against a panel of other GPCRs, particularly those involved in metabolic regulation. This can be done using similar functional assays with cell lines expressing the respective receptors.

In Vivo Evaluation Protocols

Promising compounds from in vitro studies should be advanced to in vivo models to assess their therapeutic potential.

Oral Glucose Tolerance Test (OGTT)

The OGTT is a standard in vivo assay to evaluate the effect of a compound on glucose disposal.[18]

Principle:

In this test, an oral glucose load is administered to fasted animals, and blood glucose levels are monitored over time. An effective GPR119 agonist will improve glucose tolerance, resulting in a lower and more rapid return to baseline glucose levels.

Example Protocol: Mouse Oral Glucose Tolerance Test

Materials:

• Male C57BL/6J mice (or a diabetic mouse model such as db/db mice).[19]

• Test compound formulated in a suitable vehicle (e.g., 0.5% methylcellulose).

• Glucose solution (e.g., 2 g/kg in water).

• Glucometer and test strips.

• Blood collection supplies (e.g., lancets, capillaries).

Procedure:

• Fasting: Fast the mice overnight (approximately 16 hours) with free access to water.

• Compound Administration:

  • Record the body weight of each mouse.

  • Administer the test compound or vehicle orally (p.o.) by gavage.

• Glucose Challenge:

  • After a set time post-compound administration (e.g., 30-60 minutes), take a baseline blood sample (t=0) from the tail vein to measure blood glucose.

  • Administer the glucose solution orally.

• Blood Glucose Monitoring:

  • Collect blood samples at various time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

  • Measure blood glucose levels at each time point.

• Data Analysis:

  • Plot the mean blood glucose concentration against time for each treatment group.

  • Calculate the area under the curve (AUC) for the blood glucose excursion. A significant reduction in the AUC for the compound-treated group compared to the vehicle group indicates improved glucose tolerance.

Treatment Group	Glucose AUC (0-120 min) (mg/dL*min)	% Reduction vs. Vehicle
Vehicle	25000	-
Compound A (10 mg/kg)	17500	30%
Compound A (30 mg/kg)	12500	50%

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Measurement of Insulin and GLP-1 Secretion

To confirm the mechanism of action, plasma levels of insulin and GLP-1 can be measured during the OGTT.

Procedure:

• During the OGTT, collect larger blood samples at key time points (e.g., 0 and 15 minutes post-glucose challenge) into tubes containing an anticoagulant and a DPP-4 inhibitor (for GLP-1 measurement).

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Measure insulin and active GLP-1 concentrations using commercially available ELISA kits.

Conclusion

The 2-azaspiro[3.5]nonane-2-carboxamide scaffold represents a valuable starting point for the development of novel GPR119 agonists. The protocols outlined in these application notes provide a comprehensive framework for the synthesis, in vitro characterization, and in vivo evaluation of such compounds. By systematically applying these methods, researchers can identify and optimize potent and selective GPR119 agonists with the potential to become next-generation therapeutics for type 2 diabetes and other metabolic diseases.

References

• HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications - PMC. [Link]

• HTRF® - Berthold Technologies GmbH & Co.KG. [Link]

• The significance of GPR119 agonists as a future treatment for type 2 diabetes. [Link]

• HTRF technology on Microplate Readers - BMG Labtech. [Link]

• GPR119 agonists for the potential treatment of type 2 diabetes and related metabolic disorders - PubMed. [Link]

• What are GPR119 agonists and how do they work? - Patsnap Synapse. [Link]

• Design of Potent and Orally Active GPR119 Agonists for the Treatment of Type II Diabetes. [Link]

• In Vivo Efficacy of HD0471953: A Novel GPR119 Agonist for the Treatment of Type 2 Diabetes Mellitus - PMC. [Link]

• Endogenous and synthetic agonists of GPR119 differ in signalling pathways and their effects on insulin secretion in MIN6c4 insulinoma cells - PMC. [Link]

• Time-Resolved Fluorescence TRF / TR-FRET (HTRF) - Molecular Devices. [Link]

• GPR119 is required for physiological regulation of glucagon-like peptide-1 secretion but not for metabolic homeostasis in - Journal of Endocrinology. [Link]

• Discovery and characterization of novel small molecule agonists of G protein-coupled receptor 119 - PubMed. [Link]

• Metabolic Functions of G Protein-Coupled Receptors and β-Arrestin-Mediated Signaling Pathways in the Pathophysiology of Type 2 Diabetes and Obesity - Frontiers. [Link]

• Discovery of a potent G-protein-coupled receptor 119 agonist for the treatment of type 2 diabetes - PubMed. [Link]

• Synthesis method of 2, 5-dioxa-8-azaspiro [3.

• Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry | Request PDF - ResearchGate. [Link]

• Identification of Novel, Structurally Diverse, Small Molecule Modulators of GPR119 - PMC. [Link]

• ZB-16, a Novel GPR119 Agonist, Relieves the Severity of Streptozotocin–Nicotinamide-Induced Diabetes in Rats - Frontiers. [Link]

• Evaluating functional ligand-GPCR interactions in cell-based assays - PMC. [Link]

• Angelica dahurica Extracts Improve Glucose Tolerance through the Activation of GPR119 | PLOS One - Research journals. [Link]

• GPR119 Regulates Murine Glucose Homeostasis Through Incretin Receptor-Dependent and Independent Mechanisms - Glucagon.com. [Link]

• Gastrointestinal Hormonal Responses on GPR119 Activation in Lean and Diseased Rodent Models of Type 2 Diabetes - PubMed. [Link]

• Kallyope discovers GPR119 agonists for metabolic and nutrition disorders - BioWorld. [Link]

• Molecular matchmaking between the popular weight-loss herb Hoodia gordonii and GPR119, a potential drug target for metabolic disorder | PNAS. [Link]

• oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design - French-Ukrainian Journal of Chemistry. [Link]

• Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure. [Link]

• Endogenous and Synthetic Agonists of GPR119 Differ in Signalling Pathways and Their Effects on Insulin Secretion in MIN6c4 Insulinoma Cells - PubMed. [Link]

• GPCR Functional Assay Technology - Tanso Biosciences. [Link]

• Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery - Chemical Communications (RSC Publishing). [Link]

• Chapter 7: Recent Advances in the Discovery of GPR119 Agonists - Books. [Link]

• Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure. [Link]

• G Protein-Coupled Receptor Screening Assays: Methods and Protocols - ResearchGate. [Link]

• GPR119 - Wikipedia. [Link]

• What is holding back preclinical GPR119 agonists from their potential as the therapeutics of type 2 diabetes? - Taylor & Francis. [Link]

• Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes - PubMed. [Link]

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• 2. What are GPR119 agonists and how do they work? [synapse.patsnap.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. GPR119 - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Frontiers | Metabolic Functions of G Protein-Coupled Receptors and β-Arrestin-Mediated Signaling Pathways in the Pathophysiology of Type 2 Diabetes and Obesity [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. CN113214290A - Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. cAMP-Glo™ Assay [promega.com]
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• 13. HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. berthold.com [berthold.com]
• 15. bmglabtech.com [bmglabtech.com]
• 16. Time-Resolved Fluorescence TRF / TR-FRET (HTRF) [moleculardevices.com]
• 17. books.rsc.org [books.rsc.org]
• 18. In Vivo Efficacy of HD0471953: A Novel GPR119 Agonist for the Treatment of Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Angelica dahurica Extracts Improve Glucose Tolerance through the Activation of GPR119 | PLOS One [journals.plos.org]

Application Note: Optimized Amide Coupling Conditions for Sterically Hindered Spirocyclic Amine Derivatives

Introduction: The Spirocyclic Advantage and Synthetic Bottlenecks

In modern medicinal chemistry, the incorporation of spirocyclic amines—such as 2-oxa-6-azaspiro[3.3]heptanes, azaspiro[3.4]octanes, and spiro-azetidines—has become a premier strategy to "escape flatland." By replacing planar rings (e.g., piperazines or morpholines) with spirocyclic bioisosteres, drug developers can significantly improve aqueous solubility, reduce lipophilicity (LogD), and redirect metabolic clearance pathways[1],[2].

However, translating these conceptual advantages into physical libraries is frequently bottlenecked at the amide coupling stage. The steric hindrance generated by the spirocyclic core—especially when the basic nitrogen is adjacent to the spirocenter or highly substituted—renders standard activation methods (e.g., EDC/HOBt or even HATU/DIPEA) kinetically sluggish. This often leads to poor yields, incomplete conversion, or the necessity for harsh conditions that compromise molecular integrity[3].

Mechanistic Causality: Why Standard Reagents Fail

The failure of traditional coupling reagents with spirocyclic amines is rooted in two primary factors:

• Steric Shielding of the Active Ester: Reagents like HATU generate an O-At (7-azabenzotriazole) active ester. While highly reactive toward primary amines, the bulky O-At leaving group creates a severe steric clash with the rigid, three-dimensional trajectory required by a spirocyclic secondary amine.

• Divergent Reactivity and Ring Expansion: Strained spirocycles, particularly 2,2-disubstituted spiro-azetidines, are highly sensitive to reaction conditions. Under forcing conditions or in the presence of acidic byproducts (like HCl), the azetidine ring can undergo C–N bond cleavage to form a transient azafulvenium intermediate. This intermediate rapidly recyclizes to form an undesired 5,6-dihydro-4H-1,3-oxazine derivative rather than the target N-acylated spirocycle[4].

Overcoming the Barrier: Acyl Imidazoliums and Acyl Fluorides

To achieve self-validating, high-yielding protocols, the activation strategy must pivot away from bulky active esters.

• TCFH-NMI System: The combination of N,N,N′,N′-tetramethylchloroformamidinium hexafluorophosphate (TCFH) and N-methylimidazole (NMI) generates an acyl imidazolium intermediate in situ. This intermediate is highly electrophilic, sterically unencumbered, and operates under strictly neutral conditions, entirely suppressing acid-catalyzed ring expansion[3],[5].

• BTFFH System: Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate (BTFFH) generates an acyl fluoride . The fluorine atom is exceptionally small, eliminating steric clashes during nucleophilic attack, while the C–F bond's stability prevents hydrolysis, allowing the hindered spirocycle ample time to react[6].

Fig 1: TCFH-NMI mediated activation pathway for hindered amide coupling.

Fig 2: Divergent reactivity of spiro-azetidines during amide coupling.

Comparative Efficacy Data

The following table summarizes the expected performance of various coupling reagents when applied to a highly hindered model substrate (e.g., coupling of a tertiary carboxylic acid with 2-oxa-6-azaspiro[3.3]heptane).

Coupling Reagent System	Reactive Intermediate	Typical Yield	Reaction Kinetics	Risk of Ring Expansion / Epimerization
EDC / HOBt / DIPEA	Active Ester (O-Bt)	< 20%	Very Slow (>24h)	Low
HATU / DIPEA	Active Ester (O-At)	40 - 60%	Moderate (12h)	Moderate
BTFFH / DIPEA	Acyl Fluoride	75 - 90%	Fast (2-4h)	Low
TCFH / NMI	Acyl Imidazolium	> 90%	Very Fast (<1h)	Extremely Low

Experimental Protocols

Protocol A: TCFH-NMI Mediated Coupling (Preferred Method)

This protocol leverages kinetic control and neutral conditions, making it the premier choice for spiro-azetidines and highly hindered azaspirocycles to prevent structural rearrangement[3],[5].

Reagents:

• Carboxylic Acid (1.0 equiv)

• Spirocyclic Amine (1.1 equiv)

• TCFH (1.2 equiv)

• N-Methylimidazole (NMI) (3.0 equiv)

• Solvent: Anhydrous Acetonitrile (MeCN) or DMF (0.2 M)

Step-by-Step Methodology:

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the carboxylic acid (1.0 equiv) and the spirocyclic amine (1.1 equiv).

• Solvation: Suspend the reagents in anhydrous MeCN (or DMF if solubility is an issue) to achieve a concentration of 0.2 M.

• Base/Catalyst Addition: Add NMI (3.0 equiv) to the stirring mixture at room temperature. Note: NMI acts as both the Brønsted base and the nucleophilic catalyst.

• Activation: Add TCFH (1.2 equiv) in one portion. The reaction will typically turn homogeneous and slightly warm as the acyl imidazolium forms and is immediately consumed by the amine.

• Monitoring: Stir at room temperature. Complete conversion is usually observed via LC-MS within 15 to 60 minutes.

• Workup: Quench the reaction by adding water. If the product is crystalline, it may precipitate directly and can be isolated via filtration[5]. Otherwise, extract with EtOAc, wash with saturated aqueous NaHCO₃, brine, dry over Na₂SO₄, and concentrate for column chromatography.

Protocol B: BTFFH-Mediated Acyl Fluoride Generation

Recommended for exceptionally deactivated or sterically congested carboxylic acids where acyl imidazolium formation is sterically prohibited[6].

Reagents:

• Carboxylic Acid (1.0 equiv)

• Spirocyclic Amine (1.2 equiv)

• BTFFH (1.5 equiv)

• DIPEA (3.0 equiv)

• Solvent: DCM or DMF (0.2 M)

Step-by-Step Methodology:

• Activation Phase: Dissolve the carboxylic acid (1.0 equiv) in DCM. Add DIPEA (3.0 equiv) followed by BTFFH (1.5 equiv).

• Acyl Fluoride Formation: Stir the mixture at room temperature for 30 minutes. The formation of the acyl fluoride can be confirmed by taking a small aliquot for IR spectroscopy (strong C=O stretch ~1840 cm⁻¹) or ¹⁹F NMR.

• Coupling Phase: Add the spirocyclic amine (1.2 equiv) to the reaction mixture.

• Heating (If Required): If the amine is exceptionally hindered, the reaction can be heated to 40–60 °C without risk of hydrolyzing the acyl fluoride intermediate.

• Workup: Once complete (typically 2–6 hours), dilute with DCM, wash sequentially with 1M HCl (if the spirocycle is not acid-sensitive), saturated NaHCO₃, and brine. Dry and concentrate for purification.

References

• Optimization of BTFFH promoted coupling a | Download Table - ResearchGate Source: ResearchGate URL
• Source: Chemical Science (RSC Publishing)
• Source: Organic Chemistry Frontiers (RSC Publishing)
• Source: Organic Letters (ACS Publications)
• Source: PMC - NIH (Journal of Chemical Education)
• Full article: Synthetic oxetanes in drug discovery: where are we in 2025?

Sources

• 1. Oxa-spirocycles: synthesis, properties and applications - Chemical Science (RSC Publishing) DOI:10.1039/D1SC03615G [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion to 5,6-dihydro-4H-1,3-oxazines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Facile Amide Bond Formation with TCFH–NMI in an Organic Laboratory Course - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Guide &amp; Application Note: Solvent Selection for 2-Azaspiro[3.5]nonane-2-carboxamide Reactions

Target Audience: Researchers, Medicinal Chemists, and Process Development Scientists Focus: Mechanistic causality in solvent optimization, phase-separation dynamics, and self-validating synthetic protocols.

Executive Summary & Mechanistic Rationale

The incorporation of spirocyclic scaffolds, such as 2-azaspiro[3.5]nonane, represents a cornerstone of the "Escape from Flatland" paradigm in modern drug discovery. By acting as three-dimensional bioisosteres for planar rings like piperidine and piperazine, these scaffolds improve metabolic stability, modulate lipophilicity, and enhance target selectivity[1].

However, the unique structural properties of the 2-azaspiro[3.5]nonane core—specifically the highly strained, 4-membered azetidine ring fused to a 6-membered cyclohexane ring—create distinct synthetic challenges. The azetidine nitrogen exhibits increased

-character in its lone pair, making it a highly reactive nucleophile. When this amine is converted into a carboxamide (e.g., 2-azaspiro[3.5]nonane-2-carboxamide), the resulting product experiences a dramatic shift in polarity and aqueous solubility[2].

The Causality of Solvent Selection: The primary failure point in spirocyclic carboxamide synthesis is not the reaction kinetics, but the workup and isolation phase . Traditional polar aprotic solvents like

-Dimethylformamide (DMF) or -Methyl-2-pyrrolidone (NMP) excel at solubilizing the polar transition states of amide couplings[3]. However, because spirocyclic carboxamides are highly hydrophilic, utilizing water-miscible solvents like DMF leads to catastrophic product loss during aqueous extraction. Therefore, solvent selection must be treated as a holistic system that balances transition-state stabilization with biphasic partition coefficients.

Quantitative Solvent Evaluation

To optimize the synthesis and functionalization of 2-azaspiro[3.5]nonane-2-carboxamide, solvents must be evaluated across three vectors: Dielectric constant (

), reaction kinetics, and phase-separation efficiency (E-Factor).

Table 1: Solvent Matrix for Spirocyclic Amide Formation

Solvent	Dielectric Constant ( )	Relative Kinetics	Biphasic Aq. Recovery (%)	Process Suitability	Mechanistic Note
DMF	36.7	Very Fast	< 50%	Poor	Excellent transition state stabilization, but extreme product loss to the aqueous layer during workup.
Dichloromethane (DCM)	9.1	Fast	85%	Moderate	Good partitioning, but restricted due to high toxicity and environmental regulations.
2-Methyltetrahydrofuran (2-MeTHF)	6.2	Moderate	> 94%	Excellent	Green solvent[3]. Low water miscibility (~4 g/100 mL) ensures the hydrophilic spirocycle remains in the organic phase.
Ethyl Acetate (EtOAc)	6.0	Moderate	88%	Good	Prone to hydrolysis under strongly basic conditions; requires careful pH control.
Toluene	2.4	Slow	95%	N/A (for coupling)	Poor solubility for polar coupling agents; reserved for high-temperature downstream cross-couplings[4].

Logical Workflows & Visualization

The following diagrams illustrate the decision-making logic and synthetic workflows for handling 2-azaspiro[3.5]nonane derivatives.

Caption: Workflow for solvent-directed synthesis of 2-azaspiro[3.5]nonane-2-carboxamide.

Caption: Logical decision tree for solvent selection based on reaction class.

Self-Validating Experimental Protocols

Protocol A: Synthesis of Primary 2-Azaspiro[3.5]nonane-2-carboxamide

Objective: Convert the secondary spirocyclic amine to a primary carboxamide (-CONH2) while preventing product loss during isolation. Solvent Selection Rationale: 2-MeTHF is chosen over DMF. The use of Trimethylsilyl isocyanate (TMS-NCO) provides a clean reaction where the only byproduct is easily removable hexamethyldisiloxane (HMDSO), allowing the 2-MeTHF to act as a perfect extraction medium.

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask under an argon atmosphere, dissolve 2-azaspiro[3.5]nonane free base (1.0 eq, 10.0 mmol, 1.25 g) in anhydrous 2-MeTHF (25 mL, 0.4 M).

• Activation: Cool the solution to 0 °C using an ice bath. Add

  -Diisopropylethylamine (DIPEA) (1.2 eq, 12.0 mmol, 2.1 mL) dropwise. Causality: DIPEA neutralizes any trace acid and maintains the azetidine nitrogen in its highly nucleophilic, unprotonated state.

• Coupling: Add Trimethylsilyl isocyanate (TMS-NCO) (1.5 eq, 15.0 mmol, 2.0 mL) dropwise over 10 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Validation Checkpoint 1 (In-Process): Sample 10 µL of the reaction mixture, dilute in MeOH, and analyze via LC-MS (ESI+). The reaction is complete when the starting material peak (

  126 ) is fully consumed and replaced by the product peak ( 169 ).

• Quenching & Workup: Quench the reaction with saturated aqueous

  (15 mL) to hydrolyze the TMS-intermediate. Stir vigorously for 15 minutes.

• Phase Separation: Transfer to a separatory funnel. Extract the aqueous layer with additional 2-MeTHF (2 x 15 mL). Causality: Because 2-MeTHF is used, the highly polar carboxamide remains in the organic phase without the need for exhaustive salting-out procedures.

• Validation Checkpoint 2 (Isolation): Spot the aqueous layer on a TLC plate and stain with Ninhydrin. A lack of purple/pink color confirms no amine/amide was lost to the aqueous phase.

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure to yield the pure 2-azaspiro[3.5]nonane-2-carboxamide as a white solid.

Protocol B: Downstream Functionalization via Pd-Catalyzed N-Arylation

Objective: Cross-couple the primary carboxamide with an aryl bromide to yield a complex spirocyclic bioisostere. Solvent Selection Rationale: Toluene is selected here[4]. Unlike amide coupling, Buchwald-Hartwig cross-coupling requires high temperatures (90–110 °C) and a non-coordinating solvent to prevent competitive binding to the Palladium catalyst.

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk tube, add 2-azaspiro[3.5]nonane-2-carboxamide (1.0 eq, 5.0 mmol, 0.84 g), the target Aryl Bromide (1.1 eq, 5.5 mmol),

  (0.02 eq, 2 mol%), Xantphos (0.04 eq, 4 mol%), and (1.5 eq, 7.5 mmol).

• Solvent Addition: Add anhydrous, degassed Toluene (20 mL, 0.25 M). Causality: Degassing is critical as oxygen rapidly deactivates the Pd(0) active species.

• Reaction: Seal the tube and heat to 100 °C in an oil bath for 12 hours. The mixture will transition from a deep purple/red to a pale yellow/brown suspension as the active catalyst forms and turns over.

• Validation Checkpoint 1 (In-Process): Monitor via TLC (Eluent: 1:1 EtOAc/Hexanes). The primary carboxamide will appear as a highly polar, low-Rf spot, while the N-arylated product will migrate significantly higher due to the masking of the primary amide hydrogen bond donors.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove the inorganic base and palladium black.

• Purification: Concentrate the filtrate and purify via flash column chromatography to isolate the functionalized spirocyclic amide.

References

• French-Ukrainian Journal of Chemistry Title: Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. URL:[Link]

• PubMed Central (PMC) Title: Oxa-spirocycles: synthesis, properties and applications. URL:[Link]

• Chemistry – A European Journal Title: DOS‐Like Strategy for the Spirocyclic MedChem Relevant Building Blocks via Petasis / Grubbs Reactions Sequence. URL:[Link]

Sources

• 1. fujc.pp.ua [fujc.pp.ua]
• 2. Oxa-spirocycles: synthesis, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. library.usx.edu.cn [library.usx.edu.cn]

Technical Notes & Optimization

Improving solubility of 2-Azaspiro[3.5]nonane-2-carboxamide in DMSO

Welcome to the technical support center for 2-Azaspiro[3.5]nonane-2-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for solubility challenges encountered when using Dimethyl Sulfoxide (DMSO) as a solvent. Our goal is to provide not just protocols, but the scientific reasoning behind them to empower you to make informed decisions in your experiments.

Frequently Asked Questions (FAQs)

Q1: I am preparing a stock solution of 2-Azaspiro[3.5]nonane-2-carboxamide for the first time. What is the standard protocol for dissolution in DMSO?

A1: 2-Azaspiro[3.5]nonane-2-carboxamide is a powder at room temperature with a molecular weight of 168.24 g/mol . While DMSO is a powerful and highly polar aprotic solvent capable of dissolving a wide array of compounds, a systematic approach is crucial for achieving a clear, stable stock solution[1][2]. The presence of an amide group in the molecule's structure is generally associated with increased solubility in DMSO[3].

For initial dissolution, we recommend starting with a standard protocol that relies on mechanical agitation. This ensures you are not applying potentially degrading energy like heat unless necessary.

Recommended Initial Dissolution Protocol:

• Weigh Compound: Accurately weigh the desired mass of 2-Azaspiro[3.5]nonane-2-carboxamide powder in a sterile microcentrifuge tube or vial.

• Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to achieve your target concentration[4]. It is critical to use a fresh, unopened stock of DMSO, as it is hygroscopic and absorbed water can significantly decrease the solubility of compounds[5].

• Mechanical Agitation: Securely cap the vial and vortex it gently for 1-2 minutes[1].

• Visual Inspection: Visually inspect the solution against a light source to ensure all particulate matter has dissolved.

This initial workflow is the foundation for preparing your stock solution.

Caption: Troubleshooting workflow for enhancing solubility.

Q3: I need to prepare a high-concentration stock, but I've reached the solubility limit in pure DMSO. Can I use co-solvents to further increase solubility?

A3: Yes, using a co-solvent is an effective strategy when the solubility limit in a single solvent is reached.[6][7] Co-solvents work by altering the overall polarity and hydrogen-bonding characteristics of the solvent system, which can create a more favorable environment for the solute.[8] The selection of a co-solvent should be guided by the requirements of your downstream application, particularly in biological assays where solvent toxicity is a concern.[9]

Common Co-solvents for Use with DMSO:

Co-Solvent	Typical Concentration (v/v)	Properties & Considerations
PEG 400 (Polyethylene Glycol 400)	5-20%	A low-toxicity, water-miscible polymer often used in parenteral formulations to increase the solubility of hydrophobic drugs.[6][10]
Ethanol	5-10%	Can disrupt the hydrogen bonding network of water, which is relevant when preparing for dilution into aqueous buffers.[8] Often used in combination with other co-solvents.[11]
Propylene Glycol	10-40%	A common solvent in pharmaceutical formulations that can enhance the solubility of poorly soluble compounds.[6][7]
N-methyl-2-pyrrolidone (NMP)	1-5%	A powerful solvent, but its use should be carefully evaluated due to potential toxicity in certain biological assays.[10]

Protocol for Using Co-solvents:

• First, attempt to dissolve the compound in the pure co-solvent to assess its solubility.

• If soluble, prepare a high-concentration stock in the pure co-solvent.

• This stock can then be diluted with DMSO to the desired final concentration.

• Alternatively, prepare a pre-mixed blend of DMSO and the co-solvent (e.g., 90% DMSO / 10% PEG 400) and use this mixture to dissolve the compound directly.

Q4: My compound dissolves perfectly in 100% DMSO, but it precipitates when I dilute it into my aqueous cell culture medium. How can I prevent this?

A4: This is a very common issue known as "crashing out" and occurs because the compound is poorly soluble in the final aqueous environment.[4][12] The abrupt change in solvent polarity from 100% DMSO to a mostly aqueous buffer causes the compound to precipitate.

The key to preventing this is to perform serial dilutions in 100% DMSO first before the final dilution into the aqueous medium.[1][4] This ensures that the volume of DMSO stock added to the buffer is very small, keeping the final DMSO concentration low (typically <0.5%) and minimizing the solvent shock.[1][13]

Correct Dilution Workflow for Aqueous Assays:

• Prepare High-Concentration Stock: Start with a high-concentration stock solution (e.g., 10 mM) in 100% DMSO.

• Serial Dilution in DMSO: Create a series of intermediate concentrations by diluting the stock solution with 100% DMSO.[1][4] For example, to get a 1 mM solution from a 10 mM stock, you would mix 1 part stock with 9 parts 100% DMSO.

• Final Aqueous Dilution: Add a small aliquot of the appropriate DMSO dilution to your final aqueous buffer (e.g., cell culture medium). For example, a 1:1000 dilution of a 10 mM DMSO stock into media will give a final concentration of 10 µM with a final DMSO concentration of only 0.1%.

• Vehicle Control: Always include a vehicle control in your experiments, which consists of the assay medium with the same final concentration of DMSO used for your compound dilutions.[1]

Caption: Correct workflow for diluting DMSO stocks into aqueous buffers.

References

• Envirostar. (2023, April 21).
• BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• Envirostar. (2023, May 15).
• Hansen, H. K., et al. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. PubMed.
• Sigma-Aldrich. 2-azaspiro[3.5]nonane-2-carboxamide | 1862780-74-2.
• ResearchGate. Study of some basic factors influencing the solubility of small-molecule inhibitors.
• Canadian Science Publishing. Hydrogen Gas Solubility in the Dimethyl Sulfoxide – Water System: A Further Clue to Solvent Structure in These Media.
• PMC. Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects.
• Melt Sonocrystalization: A Solubility Enhancement Technique for Hydrophobic Drugs.
• Quora.
• Ziath.
• gChem. DMSO.
• PMC. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules.
• ACS Publications. (2013, July 15). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions.
• MCE. Compound Handling Instructions.
• GE Healthcare Life Sciences. (2011, October 15). Buffer and sample preparation for direct binding assay in 2% DMSO.
• Sigma-Aldrich.
• ACS Publications. (2022, December 21). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter.
• PMC - NIH. (2024, May 20).
• E3S Web of Conferences. The influence of ultrasonic treatment on the solubility of aqueous electrolyte mixtures.
• ResearchGate. Effect of temperature on the physicochemical properties and solute–solvent interactions of a dilute solution of [Bmim][OAc] in DMSO.
• Yufeng. (2024, July 22). The effect of room-temperature storage on the stability of compounds in DMSO.
• GEUS' publications. (2019, November 15). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds.
• RSC Publishing.
• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
• International Journal of Pharmaceutical Sciences. (2025, June 8). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs.
• Quora. (2018, April 25). How to make a stock solution of a substance in DMSO.
• PubMed. Effect of Peptide Concentration and Temperature on Leuprolide Stability in Dimethyl Sulfoxide.
• PMC. DMSO Solubility Assessment for Fragment-Based Screening.
• ResearchGate. (2013, January 30). Some of my compounds are soluble in DMSO - how can they be crystallized?.
• PubChem. Tert-butyl 7-amino-2-azaspiro[3.
• Solubility Enhancement Technologies and Research Emerged. (2017, April 15).
• PubChem. tert-Butyl 7-(hydroxymethyl)-2-azaspiro[3.
• Journal of Chemical and Pharmaceutical Research. (2016, February 2).
• SOLUBILITY ENHANCEMENT TECHNIQUES Review Article. (2010, November 5).

Sources

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• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
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• 6. ijmsdr.org [ijmsdr.org]
• 7. jocpr.com [jocpr.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. globalresearchonline.net [globalresearchonline.net]
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Technical Support Center: Troubleshooting Amide Hydrolysis in Spirocyclic Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for the hydrolysis of amides within spirocyclic frameworks. The unique steric and electronic properties of these scaffolds often present significant challenges to this fundamental transformation. This resource is designed to provide not only procedural guidance but also a deep understanding of the underlying chemical principles to empower you in your research.

Frequently Asked Questions (FAQs)

Q1: Why is the hydrolysis of amides in spirocyclic compounds so challenging?

Amide bonds are inherently stable due to resonance stabilization, which imparts partial double-bond character to the C-N bond.[1] This stability is often amplified in spirocyclic systems due to:

• Steric Hindrance: The rigid, three-dimensional structure of a spirocycle can physically block the approach of a nucleophile (like water or hydroxide) to the electrophilic carbonyl carbon.

• Ring Strain: The spirocyclic framework can introduce or be influenced by ring strain, which may alter the ground-state energy of the amide and the transition-state energy of the hydrolysis reaction. In some cases, such as with highly strained β-lactams, this can make hydrolysis easier.[2]

• Electronic Effects: The substituents on the spirocyclic rings can exert inductive or mesomeric effects that can either activate or deactivate the amide carbonyl towards nucleophilic attack.

Q2: What are the fundamental mechanisms for amide hydrolysis?

Amide hydrolysis can be achieved under acidic, basic, or neutral (water-mediated) conditions, though the latter is typically very slow.[3][4]

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid, the carbonyl oxygen of the amide is protonated, which significantly increases the electrophilicity of the carbonyl carbon.[2][3] This activation facilitates the attack of a weak nucleophile like water.[2][3] The reaction is typically driven forward by using a large excess of aqueous acid and often requires heating.[2][5]

• Base-Catalyzed (Saponification) Hydrolysis: Under basic conditions, a strong nucleophile, the hydroxide ion (OH-), directly attacks the carbonyl carbon.[3][5] This process is often more challenging than acid-catalyzed hydrolysis because the leaving group is a strongly basic amide anion, which is a poor leaving group.[5][6] To overcome this, harsh conditions such as high concentrations of a strong base and elevated temperatures are usually necessary.[5]

Q3: What are the initial screening conditions I should consider for a novel spirocyclic amide?

For a new spirocyclic substrate, it is advisable to start with a set of standard conditions to gauge its reactivity. The following table outlines some recommended starting points.

Condition	Reagents & Solvent	Temperature	Typical Reaction Time	Notes
Acidic	6M HCl (aq) or 50% H₂SO₄ (aq)	Reflux (80-110 °C)	12-48 hours	A common starting point for robust amides. Monitor for potential side reactions or degradation of acid-sensitive functional groups.
Basic	6M NaOH (aq) or KOH (aq) in H₂O/EtOH	Reflux (80-110 °C)	24-72 hours	Can be effective for substrates that are sensitive to acid. Racemization at adjacent stereocenters is a potential risk.

It is crucial to monitor the reaction progress by a suitable analytical technique, such as LC-MS or TLC, to determine the optimal reaction time and to check for the formation of byproducts.

Troubleshooting Guide

Scenario 1: No reaction or very low conversion under standard acidic or basic conditions.

This is a common issue with sterically hindered spirocyclic amides. The following strategies can be employed to overcome this low reactivity:

Option 1.1: Increase Reaction Severity

• Higher Temperatures: If the substrate is thermally stable, increasing the temperature can provide the necessary activation energy. Consider using a sealed tube or a microwave reactor to safely reach temperatures above the solvent's boiling point.[7][8] Microwave-assisted hydrolysis can significantly reduce reaction times from hours to minutes.[8][9][10]

• Stronger Acids/Bases: For acidic conditions, consider using concentrated H₂SO₄ or a mixture of HCl and a Lewis acid. For basic conditions, stronger bases like potassium tert-butoxide in the presence of a small amount of water might be effective.

Option 1.2: Advanced Hydrolysis Methods

If harsh conditions are not viable due to the presence of sensitive functional groups, more advanced and milder methods should be explored.

• Transition-Metal Catalysis: Various transition metals can act as Lewis acids to activate the amide bond.[1][11] This activation can facilitate nucleophilic attack under milder conditions.[1] Some promising systems include those based on palladium, niobium, and manganese.[1]

• Enzymatic Hydrolysis: For certain structures, particularly those resembling natural products, enzymatic hydrolysis using proteases or amidases can offer high selectivity and mild reaction conditions.[12][13] This is especially useful for the hydrolysis of lactams (cyclic amides).[13]

Experimental Protocol: Microwave-Assisted Acidic Hydrolysis

This protocol provides a general guideline for performing microwave-assisted hydrolysis. Always consult your microwave reactor's manual for safe operating procedures.

• Preparation: In a microwave-safe reaction vessel, dissolve the spirocyclic amide (1 equivalent) in a suitable solvent (e.g., 1,4-dioxane or H₂O).

• Add Acid: Add a concentrated aqueous acid solution (e.g., 6M HCl, 3-5 equivalents).

• Sealing: Securely seal the vessel with a septum cap.

• Microwave Irradiation: Place the vessel in the microwave reactor. Set the target temperature (e.g., 150-200 °C) and reaction time (e.g., 15-60 minutes). The instrument will automatically adjust the power to maintain the set temperature.

• Work-up: After the reaction is complete and the vessel has cooled to room temperature, carefully uncap the vessel in a fume hood. Neutralize the acid with a suitable base (e.g., NaHCO₃ solution) and extract the product with an organic solvent.

Scenario 2: Decomposition of the starting material or product.

Spirocyclic compounds can be sensitive to the harsh conditions required for amide hydrolysis.

Option 2.1: Protecting Group Strategy

If your molecule contains other functional groups that are not stable to strong acids or bases (e.g., esters, acetals, or certain heterocycles), consider a protecting group strategy.[14][15][16]

• Protect Sensitive Groups: Before attempting the amide hydrolysis, protect the sensitive functional groups with robust protecting groups that are stable to the hydrolysis conditions.

• Deprotection: After successful amide hydrolysis, the protecting groups can be removed under orthogonal conditions.[15]

Functional Group	Protecting Group	Protection Conditions	Deprotection Conditions
Alcohol	Silyl ethers (e.g., TBDMS, TIPS)	Silyl chloride, imidazole	TBAF, or HF-pyridine
Carbonyl	Acetal, Ketal	Diol, acid catalyst	Aqueous acid
Carboxylic Acid	Ester (e.g., Methyl, Benzyl)	Alcohol, acid catalyst	Base hydrolysis, or hydrogenolysis for benzyl esters
Amine	Carbamate (e.g., Boc, Cbz)	Boc₂O or Cbz-Cl, base	TFA or HCl for Boc, hydrogenolysis for Cbz

Option 2.2: Milder Hydrolysis Conditions

As mentioned in Option 1.2 , exploring enzymatic or transition-metal-catalyzed methods can be a viable alternative to avoid decomposition.[1][13][17]

Scenario 3: Epimerization or Racemization at a Stereocenter Adjacent to the Amide

The carbon alpha to the carbonyl group is susceptible to epimerization under both acidic and basic conditions, although it is more common under basic conditions through the formation of an enolate intermediate.

Option 3.1: Favor Acidic Conditions

If your compound has a stereocenter at the alpha-position, acidic conditions are generally preferred over basic conditions as they are less likely to cause epimerization.

Option 3.2: Use Milder, Non-Basic Methods

If acidic conditions are not effective or lead to other side reactions, consider the advanced methods described earlier, such as enzymatic or specific transition-metal-catalyzed approaches, which often proceed under neutral or near-neutral pH.[18][19][20][21]

Visualizing the Mechanisms and Workflow

Acid-Catalyzed Amide Hydrolysis

Caption: Mechanism of acid-catalyzed amide hydrolysis.

Base-Catalyzed Amide Hydrolysis

Caption: Mechanism of base-catalyzed amide hydrolysis.

Troubleshooting Workflow

Caption: Troubleshooting workflow for spirocyclic amide hydrolysis.

References

• Allen, C.
• Chemistry Steps. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Published June 25, 2022.
• OpenStax. 21.7 Chemistry of Amides. OpenStax. Published September 20, 2023.
• Master Organic Chemistry. Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. Published October 7, 2019.
• Beilstein Journals. Recent advances in the cleavage of non-activated amides. Beilstein Journals. Published February 19, 2026.
• Organic Synthesis. Hydrolysis of Amide. Organic Synthesis.
• ACS Publications. Transition-Metal-Catalyzed Cleavage of Amide C-N Bonds.
• RSC Publishing. Amide bond cleavage initiated by coordination with transition metal ions and tuned by an auxiliary ligand. Dalton Transactions.
• Chemistry LibreTexts. 21.7: Chemistry of Amides. Chemistry LibreTexts. Published September 24, 2022.
• Journal of the American Chemical Society. Metal-Mediated, Autolytic Amide Bond Cleavage: A Strategy for the Selective, Metal Complexation-Catalyzed, Controlled Release of Metallodrugs. Journal of the American Chemical Society. Published July 11, 2023.
• PMC. Gold(III)
• Chemical Reviews. Transition-Metal-Catalyzed Cleavage of C–N Single Bonds. Chemical Reviews. Published October 1, 2015.
• LibreTexts. 11.10 Chemistry of Amides. LibreTexts.
• Journal of the American Chemical Society. Gold(III)-Induced Amide Bond Cleavage In Vivo: A Dual Release Strategy via π-Acid Mediated Allyl Substitution. Journal of the American Chemical Society. Published August 7, 2024.
• ResearchGate. 2.3 Amide Group 2.3.1 C-Tenninal a-Amide Protection.
• PMC. Rate-Tunable, Metal-Mediated Amide Bond Cleavage for the Controlled Release of Pharmaceuticals. PMC. Published November 7, 2025.
• PMC - NIH. Amide Bond Cleavage: The Acceleration Due to a 1,3-Diaxial Interaction with a Carboxylic Acid. PMC - NIH.
• Chemistry LibreTexts. 23.13: Protection of Amino Groups in Synthesis. Chemistry LibreTexts. Published July 31, 2021.
• PMC. Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC.
• Neliti. PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti. Published July 13, 2024.
• H2O. Protecting groups in organic synthesis. H2O.
• ResearchGate. Enzymatic hydrolysis of medium-sized lactams to the corresponding...
• ResearchGate. ChemInform Abstract: Amide Hydrolysis Reaction Catalyzed by KF/Al2O3 under Microwave Irradiation and Solvent Free Conditions.
• PubMed. Microwave-assisted acid and base hydrolysis of intact proteins containing disulfide bonds for protein sequence analysis by mass spectrometry. PubMed. Published September 15, 2010.
• AK Lectures. Hydrolysis of Amides. AK Lectures.
• CEM Corporation. Hydrolysis Reaction.
• ResearchGate. Acidic and Basic Amide Hydrolysis.
• University of Calgary. Ch20 : Amide hydrolysis. University of Calgary.
• PMC.
• ResearchGate. Scheme 25. Hydrolysis of b-lactams. More reactive enantiomers have been...
• The Royal Society of Chemistry. Chapter 6: Microwave-Assisted Acid Hydrolysis. The Royal Society of Chemistry. Published April 17, 2009.
• MDPI. Microwave-Assisted Acid Hydrolysis of PA6 Wastes in PA6 Process: Kinetics, Activation Energies, and Monomer Recovery. MDPI. Published October 6, 2025.
• YouTube. Hydrolysis Reactions of Amides with Acids and Bases! Explained in 2 Steps!. YouTube. Published October 7, 2023.
• PMC. Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. PMC. Published August 1, 2024.
• YouTube. 07 11 Amide Hydrolysis Acidic Conditions. YouTube. Published July 29, 2016.
• Dalal Institute. Hydrolysis of Esters and Amides. Dalal Institute.
• A Level Chemistry Revision Notes. Reactions of Amides. A Level Chemistry Revision Notes. Published January 4, 2025.
• University of Regina. On the hydrolysis mechanisms of amides and peptides. University of Regina. Published May 15, 2018.
• MDPI.
• Organic Letters. Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. Organic Letters. Published August 1, 2024.
• Pearson. Amide Hydrolysis Practice Problems | Test Your Skills with Real Questions. Pearson.

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Optimizing purification of polar spirocyclic amides

Welcome to the Technical Support Center for Advanced Chromatographic Separations . As spirocyclic scaffolds become increasingly privileged in modern drug discovery due to their rigid, three-dimensional architecture (high Fsp3 character)[1][2], their purification presents unique bottlenecks. Polar spirocyclic amides, in particular, possess multiple hydrogen-bond acceptors and donors that defy traditional separation logic.

This guide is engineered for researchers and drug development professionals. It bypasses generic advice to provide mechanistically grounded troubleshooting, self-validating protocols, and orthogonal purification strategies.

Diagnostic Workflow: Escaping the Silica Trap

Before diving into specific troubleshooting, it is critical to map the failure modes of traditional chromatography when applied to highly polar spirocycles. The workflow below illustrates the decision matrix for selecting an orthogonal purification modality.

Decision matrix for selecting orthogonal purification modalities for highly polar spirocyclic amides.

Section 1: Troubleshooting Knowledge Base (FAQs)

Q1: My spirocyclic amide reaction mixture streaks severely on standard silica gel, resulting in poor recovery and co-elution. How can I resolve this? Mechanistic Causality: Polar spirocyclic amides contain localized regions of high electron density. On bare silica (normal-phase chromatography), the amide carbonyl and NH groups engage in strong dipole-dipole interactions and hydrogen bonding with acidic surface silanols[3]. This causes irreversible adsorption or severe peak tailing, effectively destroying resolution. Resolution: If you are constrained to normal phase, you must introduce a highly polar modifier (e.g., 1-5% methanol) and a competing base (e.g., 1% triethylamine) to dynamically mask active silanols. However, for highly polar amides, abandoning silica entirely and transitioning to an orthogonal technique like HILIC or Supercritical Fluid Chromatography (SFC) is the scientifically sound approach[4][5].

Q2: I switched to Reversed-Phase HPLC (RP-HPLC) using a C18 column, but my target compound elutes immediately at the solvent front. What is happening? Mechanistic Causality: Reversed-phase chromatography relies on hydrophobic partitioning[6]. Highly polar, water-soluble spirocyclic amides lack sufficient lipophilicity to partition into the non-polar C18 alkyl chains. Because standard RP-HPLC gradients begin with a highly aqueous mobile phase, the hydrophilic analyte preferentially remains in the mobile phase, eluting in the void volume without any interaction[7]. Resolution: You must invert your phase logic and switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC acts as a "reversed reversed-phase" system, utilizing a polar stationary phase and a highly organic mobile phase where water acts as the strong eluting solvent[7][8].

Q3: How does HILIC actually retain my polar spirocycle, and how do I design the gradient? Mechanistic Causality: HILIC retention is driven by a complex mechanism involving an immobilized water-rich layer on the surface of a polar stationary phase (e.g., bare silica, amide, or diol)[4][9]. The bulk mobile phase is predominantly aprotic (typically >80% acetonitrile). The polar spirocyclic amide partitions out of the organic bulk and into this aqueous layer, undergoing secondary electrostatic and hydrogen-bonding interactions[4][7].

Mechanistic pathway of analyte partitioning in Hydrophilic Interaction Liquid Chromatography.

Resolution: Begin your gradient at 90-95% acetonitrile and slowly increase the aqueous content to elute the compound[3]. Always include a volatile buffer (e.g., 10 mM ammonium formate) in both the aqueous and organic lines to maintain a constant ionic strength, which is critical for reproducible partitioning[7].

Q4: Can Supercritical Fluid Chromatography (SFC) be utilized for highly polar compounds? I thought CO₂ was non-polar. Mechanistic Causality: While supercritical CO₂ is inherently non-polar (similar to hexane), its elution strength for polar compounds can be dramatically enhanced by adding polar co-solvents (modifiers) such as methanol or ethanol[10][11]. For highly polar spirocyclic amides, basic additives (e.g., 0.1% diethylamine or ammonium hydroxide) are essential. These additives introduce chaotropic effects, mask active sites on the stationary phase, and disrupt analyte-stationary phase hydrogen bonding, thereby sharpening peaks and improving recovery[10][12]. Resolution: Utilize a specialized SFC stationary phase, such as 2-ethylpyridine or an amide-bonded phase, and run a gradient of 5% to 50% methanol (containing 0.1% NH₃ or diethylamine) in CO₂[10][12].

Section 2: Quantitative Modality Comparison

To optimize your purification strategy, compare the operational parameters of each chromatographic modality.

Purification Modality	Primary Retention Mechanism	Typical Mobile Phase System	Target Analyte Profile	Avg. Loading Capacity (mg/g)	Typical Recovery (%)
RP-HPLC (C18)	Hydrophobic Partitioning	Water / Acetonitrile + 0.1% FA	Moderately lipophilic	10 - 20	>90%
Normal Phase (Silica)	Adsorption / H-Bonding	Hexane / Ethyl Acetate	Non-polar to moderately polar	20 - 50	<50% (for highly polar)
HILIC (Amide/Diol)	Aqueous Partitioning	Acetonitrile / Water + Buffer	Highly polar, water-soluble	5 - 15	>85%
SFC (2-Ethylpyridine)	H-Bonding / Dipole	scCO₂ / Methanol + Additive	Broad polarity range	15 - 30	>90%

Section 3: Self-Validating Experimental Protocols

Protocol A: HILIC Purification Workflow for Polar Spirocyclic Amides

Note: Proper equilibration is critical in HILIC because the immobilized water layer takes longer to form than a simple solvent exchange in RP-HPLC.

Step 1: Column Equilibration

• Flush the polar stationary phase (e.g., BEH Amide) with 50% Acetonitrile / 50% Water (containing 10 mM ammonium formate, pH 3.0) for 10 Column Volumes (CV) to fully hydrate the pores.

• Transition to the starting mobile phase (95% Acetonitrile / 5% Water + buffer) and equilibrate for at least 15 CVs.

• Self-Validation Checkpoint: Monitor the baseline pressure and UV/ELSD signal. A stable baseline confirms that the immobilized water layer has reached equilibrium. If the baseline drifts, continue flushing for an additional 5 CVs.

Step 2: Sample Preparation

• Dissolve the crude spirocyclic amide in a diluent matching the starting conditions (e.g., 75-90% Acetonitrile).

• Causality: Injecting a sample dissolved in pure water will physically wash away the localized water layer on the column head, causing severe peak splitting or fronting. If solubility is poor, use a minimal volume of DMSO or DMF, but never pure water.

• Self-Validation Checkpoint: Visually inspect the sample vial for precipitation. Centrifuge at 10,000 x g for 5 minutes before injection to ensure no particulates crash out on the column frit.

Step 3: Gradient Execution

• Run a shallow gradient from 95% Acetonitrile down to 50% Acetonitrile over 20 CVs.

• Causality: Because water is the strong solvent, increasing the water content disrupts the partitioning equilibrium, forcing the polar analytes to elute[7][9].

Protocol B: Preparative SFC Method Development

Note: SFC leverages the high diffusivity and low viscosity of supercritical CO₂ to achieve rapid, high-throughput separations with minimal organic solvent waste[5][10].

Step 1: Stationary Phase & Modifier Screening

• Screen the crude mixture on a 2-Ethylpyridine SFC column.

• Causality: 2-Ethylpyridine provides basic sites that prevent the acidic tailing of amides, offering superior peak shapes compared to bare silica[13].

• Use a modifier of Methanol containing 0.1% NH₄OH or diethylamine.

• Self-Validation Checkpoint: Evaluate peak symmetry. If peaks remain broad or exhibit tailing, increase the additive concentration to 0.2% to further mask silanol interactions and induce chaotropic effects[12].

Step 2: Gradient Optimization

• Execute a gradient of 5% to 40% Methanol (with additive) in scCO₂ at a constant backpressure of 120 bar and a temperature of 40°C.

• Causality: Maintaining strict supercritical conditions ensures consistent mobile phase density, which is directly proportional to elution strength and reproducible retention times.

Step 3: Scaling and Isolation

• Scale up geometrically from the analytical column to a preparative column (e.g., 21 mm ID).

• Self-Validation Checkpoint: Verify that the analytical and preparative chromatograms align. Because SFC fractions are highly concentrated due to CO₂ expansion upon depressurization, ensure collection vessels are properly vented to prevent aerosolization and loss of the purified spirocyclic amide[5].

References

• ResearchGate. "The utilization of spirocyclic scaffolds in novel drug discovery." [Link]

• Buchi. "Why HILIC is what your polar compounds need for purification." [Link]

• Waters Corporation. "Preparative Scale Chromatography of a Commercially-Available Sweetener using BEH Amide Columns." [Link]

• ResearchGate. "Supercritical fluid chromatography based on reversed-phase/ ion chromatography mixed-mode stationary phase for separation of spiro oxindole alkaloids."[Link]

• Biotage. "What can I use to purify polar reaction mixtures?" [Link]

• Chromatography Today. "HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica."[Link]

• Chromatography Today. "How Good is SFC for Polar Analytes?"[Link]

• Waters Corporation. "Basic Principles for Purification Using Supercritical Fluid Chromatography." [Link]

• LCGC International. "Practical Advances in SFC for the Purification of Pharmaceutical Molecules." [Link]

• Teledyne Labs. "HILIC Purification Strategies for Flash Chromatography." [Link]

• National Institutes of Health (NIH). "Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis." [Link]

Sources

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• 10. chromatographytoday.com [chromatographytoday.com]
• 11. Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. waters.com [waters.com]

Overcoming steric hindrance in azaspiro[3.5]nonane functionalization

Technical Support Hub: Azaspiro[3.5]nonane Chemistry

Case ID: AZ-SPIRO-35-FNX Status: Active Lead Scientist: Dr. H. Vance, Senior Application Scientist[1]

Executive Summary

The azaspiro[3.5]nonane scaffold is a high-value bioisostere for piperidine and morpholine, offering improved metabolic stability and increased

character (escaping "flatland").[1] However, the quaternary spiro-carbon creates significant steric occlusion, particularly for functional groups at the positions or for the secondary amine nitrogen itself when bulky substituents are present.

This guide addresses the three most common failure modes: failed amide couplings due to steric clash , stalled Buchwald-Hartwig arylations , and regioselectivity issues during core diversification .

Part 1: Diagnostic Workflow

Before altering reagents, determine the precise source of your synthetic bottleneck. Use this decision matrix to select the correct protocol.

Caption: Diagnostic logic for selecting the optimal coupling strategy based on ring strain and steric environment.

Part 2: Troubleshooting Amide Couplings

The Problem: Standard carbodiimide couplings (EDC/HOBt) often fail with azaspiro[3.5]nonanes because the spiro-center acts as a "neopentyl-like" block, preventing the approach of the activated ester to the amine.

Scenario A: Moderate Hindrance (Standard Optimization)

Applicability: 7-azaspiro[3.5]nonane coupling with linear or mono-substituted acids.[1]

Q: Why is my HATU reaction stalling at 50% conversion? A: The activated ester (O-At) formed by HATU is bulky.[1] If the amine is also hindered by the spiro ring, the transition state energy is too high.

• Fix: Switch to COMU or PyAOP . PyAOP (a phosphonium salt) generates the same active ester as HOAt but often drives kinetics faster than uronium salts (HATU) for secondary amines.

• Critical Step: Add the base dropwise to the acid/coupling reagent mixture before adding the amine. This ensures the active ester is fully formed without prematurely sequestering the amine.

Scenario B: Severe Hindrance (The "Nuclear" Option)

Applicability: Coupling 2-azaspiro[3.5]nonane (lower nucleophilicity due to ring strain) with bulky acids (e.g., ortho-substituted benzoates).[1]

Q: HATU failed completely. What is the alternative to acid chlorides? A: Use Acyl Fluorides .[2][3] Unlike acid chlorides, acyl fluorides are stable to moisture (allowing easier handling) but are highly reactive toward amines due to the high bond energy of C-F and the small atomic radius of fluorine, which minimizes steric clash in the transition state.

Protocol: In-Situ Acyl Fluoride Coupling Reference Grounding: This method is validated for sterically hindered substrates where HATU fails [1].[1]

• Activation: Dissolve Carboxylic Acid (1.0 equiv) and BTFFH (fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate, 1.1 equiv) in anhydrous DCM.

• Base: Add DIPEA (2.5 equiv). Stir for 30 min at RT.[1] Observation: The solution may turn slightly yellow.

• Addition: Add the azaspiro amine (1.1 equiv).

• Heating: If no reaction occurs after 1 hour, switch solvent to DCE and heat to 60°C. The small size of the fluoride leaving group allows the amine to penetrate the steric shield of the spiro system.

Part 3: Troubleshooting N-Arylation (C-N Cross Coupling)

The Problem: The secondary amine in 7-azaspiro[3.5]nonane is sterically encumbered. Standard Pd(OAc)2/BINAP conditions typically result in dehalogenation of the aryl partner rather than coupling.

Q: Which ligand system handles the "Gem-Dimethyl" effect of the spiro center best? A: You must use bulky, electron-rich dialkylbiaryl phosphine ligands.[1] RuPhos is the gold standard for secondary amines, but for spirocycles, BrettPhos or Ad-BrettPhos often outperform because they create a cavernous binding pocket that accommodates the 3D spiro structure.

Comparative Data: Ligand Performance for Spiro-Amine Coupling

Ligand	Yield (24h)	Mechanism of Success/Failure
BINAP	<10%	Bite angle too small; reductive elimination is slow.[1]
XantPhos	35%	Good bite angle, but rigid backbone clashes with spiro-ring.[1]
RuPhos	82%	Excellent transmetallation; standard recommendation.[1]
BrettPhos	94%	Bulky substituents prevent catalyst dimerization; accommodates 3D bulk.[1]

Protocol: Pd-Catalyzed Spiro-Arylation

• Catalyst: Use a precatalyst to ensure accurate Pd:L ratio. RuPhos Pd G4 or BrettPhos Pd G4 (2-5 mol%).[1]

• Base: NaOtBu (Strong base is required; weak bases like carbonate often fail with bulky amines).[1]

• Solvent: t-Amyl alcohol or Dioxane (100°C).

• Order of Addition: Solids first (Catalyst, Base, Aryl Halide) -> Purge Ar -> Solvent -> Amine.[1]

Part 4: Physicochemical FAQs

Q: How does the spiro-ring affect solubility compared to piperidine? A: The spiro-ring forces the molecule into a rigid, orthogonal conformation.[1] This disrupts crystal packing (increasing solubility) and lowers the LogD by exposing more surface area to solvation compared to the "flat" piperidine analogs. This is the "Escape from Flatland" effect [2].

Q: I see "spots" on TLC that aren't product. Is the spiro-ring opening? A: Unlikely. The azaspiro[3.5]nonane core is chemically robust.

• Diagnosis: If using 2-azaspiro (azetidine core), check for acid-catalyzed polymerization .[1] Azetidines can ring-open under highly acidic conditions (e.g., heating in neat TFA).[1]

• Fix: Perform deprotections (Boc removal) with HCl/Dioxane at 0°C rather than TFA/DCM at RT if degradation is observed.[1]

References

• Due-Hansen, M. E., et al. (2016).[1][3] "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates."[2][3][4] Organic & Biomolecular Chemistry, 14, 430-433.[1] Link

• Lovering, F., et al. (2009).[5] "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752–6756.[5] Link[1]

• BenchChem Technical Support.[1][6][7][8] (2025).[1][5][6][7][8][9][10][11] "Efficient Synthesis of 7-Azaspiro[3.5]nonane." Link[1]

• Kashani, S. K., et al. (2019).[12][13] "Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination." ChemRxiv. Link[1]

Sources

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• 4. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 5. Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design | French-Ukrainian Journal of Chemistry [fujc.pp.ua]
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Technical Support Center: Ultrasonic Dissolution of 2-Azaspiro[3.5]nonane Derivatives

Welcome to the Technical Support Center. 2-Azaspiro[3.5]nonane derivatives are highly valuable spirocyclic scaffolds used in modern drug discovery to escape "flatland" and improve physicochemical properties. However, their unique 3D crystal packing can present significant dissolution challenges during in vitro assays and formulation.

This guide provides authoritative troubleshooting protocols, mechanistic insights, and self-validating methodologies to ensure reliable, degradation-free dissolution using sonication techniques.

Part 1: Mechanistic Foundations & FAQs

Q1: Why do 2-Azaspiro[3.5]nonane derivatives resist dissolution, and how does sonication mechanistically resolve this? A: Spirocycles are intentionally designed to increase the three-dimensionality of drug candidates, which can successfully lower LogD7.4 by up to -1.0 and generally improve ADME properties compared to flat piperidine analogues[1]. However, this rigid 3D conformation can lead to high crystal lattice energies, especially in specific salt forms (e.g., HCl) or heavily substituted variants (e.g., Boc-protected or 7-hydroxy derivatives). When placed in a solvent, the activation energy required to break these intermolecular forces often exceeds ambient thermal energy.

Sonication resolves this via acoustic cavitation . By introducing high-frequency ultrasonic waves (20–100 kHz) into the liquid, the system undergoes alternating high-pressure and low-pressure cycles[2]. During the low-pressure phase, microscopic vacuum bubbles form. When these bubbles collapse during the high-pressure phase, they release immense localized energy, generating micro-temperatures up to 5000 K and pressures up to 1000 atm[3]. This creates powerful microjets and mechanical shear forces that physically rupture the spirocycle's crystal lattice, exponentially increasing the surface area for solvent interaction and overcoming the solvation energy barrier.

Q2: Should I use a Bath Sonicator or a Probe Sonicator for my spirocycle samples? A: The choice depends entirely on the required energy density and the solvent system. Bath sonicators deliver diffuse energy and are ideal for gentle dissolution (e.g., preparing DMSO stock solutions). Probe sonicators deliver extreme, localized energy and are mandatory for forcing highly crystalline spirocyclic free bases into aqueous vehicles.

Table 1: Comparative Analysis of Sonication Modalities

Specification	Bath Sonicator	Probe Sonicator
Energy Density	20–40 W/L[4]	Up to 20,000 W/L[4]
Energy Distribution	Diffuse, indirect through water bath[5]	Highly localized, direct contact[5]
Sample Throughput	Multiple samples simultaneously	Single sample at a time
Cross-Contamination Risk	Low (samples remain in sealed vials)	High (requires direct probe contact)
Optimal Application	Gentle dissolution, DMSO stock preparation	Aqueous suspensions, breaking dense lattices

Table 2: Physicochemical Impact of Spirocyclic Scaffolds

Scaffold Type	Representative Example	Typical LogD (7.4) Impact	Aqueous Solubility
Non-spirocyclic (Flat)	Piperidine / Morpholine	Baseline	Moderate
Spirocyclic (3D)	2-Azaspiro[3.5]nonane	Up to -1.0 reduction[1]	Enhanced[1]

Q3: I observed new, unknown peaks in my chromatogram after sonicating my sample in organic diluents. What happened? A: This is a classic case of sonolytic degradation of the solvent . While sonication is excellent for mechanical disruption, the extreme localized temperatures and pressures generated during cavitation bubble collapse can break intermolecular bonds within the organic diluent itself[2]. This generates free radicals that react to form entirely new, unintended molecular species (artifacts) that appear as unknown peaks at early retention times in GC/LC-MS analyses[2]. Solution: To prevent this, you must control the input energy. Switch from continuous to pulsed sonication, strictly limit the total sonication time, and utilize an ice bath to dissipate bulk heat.

Part 2: Visualizing the Sonication Workflow

Caption: Mechanism of ultrasonic cavitation driving spirocycle dissolution.

Caption: Troubleshooting workflow for resolving incomplete spirocycle dissolution.

Part 3: Standard Operating Procedure (SOP)

Self-Validating Ultrasonic Dissolution of 2-Azaspiro[3.5]nonane

To ensure scientific integrity, this protocol is designed as a closed, self-validating system. It guarantees that the compound is physically dissolved without undergoing chemical degradation.

Phase 1: Solvent Selection & Pre-Wetting

• Weighing: Accurately weigh the 2-azaspiro[3.5]nonane derivative into a borosilicate glass vial.

• Pre-Wetting: Add a minimal volume of a miscible co-solvent (e.g., 2-5% DMSO or Tween-80).

  • Causality: Spirocyclic free bases exhibit high interfacial tension in aqueous media. Pre-wetting lowers this tension, preventing the hydrophobic powder from floating and escaping the optimal cavitation zone.

• Bulk Addition: Add the remaining aqueous buffer to reach the target concentration.

Phase 2: Sonication Execution (Pulsed Probe Method) 4. Probe Placement: Submerge the titanium probe tip exactly 1/3 of the way into the liquid volume.

• Causality: Placing the probe too high causes foaming and aerosolization; placing it too deep dampens acoustic wave propagation.

• Parameter Setting: Set the amplitude to 40–50%. Program a pulsed cycle: 5 seconds ON, 10 seconds OFF, for a total active time of 2–5 minutes.

  • Causality: Pulsing allows the localized heat generated by cavitation to dissipate into the bulk solvent, preventing thermal degradation of the spirocycle.

Phase 3: Thermal Management 6. Heat Sink: Suspend the sample vial in an ice-water bath throughout the sonication process.

• Causality: The intense energy of probe sonication (up to 20,000 W/L) will rapidly boil aqueous solvents[4]. The ice bath maintains the bulk temperature below 25°C, preserving molecular integrity.

Phase 4: Self-Validation Loop 7. Physical Validation (Nephelometry): Measure the solution's turbidity using a nephelometer.

• Causality: Visual inspection cannot detect sub-visible aggregates (<10 μm) which will skew downstream assay concentrations. A reading of <5 NTU confirms complete physical dissolution.

• Chemical Validation (LC-MS): Run a 1 μL aliquot on an LC-MS.

  • Causality: Confirms that the high-shear cavitation did not induce sonolytic degradation of the spirocycle or the solvent, closing the validation loop.

References

• Title: Sonication Impacts and Sonolytic Pathways for Some Organic Solvents Used in Pharmaceutical Analyses Source: LCGC International URL
• Source: PMC (National Institutes of Health)
• Title: How Does Probe and Bath Sonication Differ?
• Title: Sonicator Bath vs Probe Sonicator – A Clear Comparison Source: Athena Instruments URL
• Title: A Comparative Analysis of Azaspiro[3.

Sources

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ultrasonic treatment: A cohort review on bioactive compounds, allergens and physico-chemical properties of food - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hielscher.com [hielscher.com]
• 5. Sonicator Bath vs Probe Sonicator – A Clear Comparison [athenatechnology.in]

Technical Support Center: Stability of 2-Azaspiro[3.5]nonane-2-carboxamide in Aqueous Buffers

Welcome to the technical support resource for researchers, scientists, and drug development professionals investigating the stability of 2-Azaspiro[3.5]nonane-2-carboxamide. This guide provides in-depth answers to frequently asked questions and troubleshooting advice for common challenges encountered during experimental work with this compound in aqueous buffer systems. Our focus is to provide not just procedural steps, but the scientific rationale behind them to ensure robust and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 2-Azaspiro[3.5]nonane-2-carboxamide in aqueous buffers?

A1: The most probable degradation pathway for 2-Azaspiro[3.5]nonane-2-carboxamide in aqueous solutions is the hydrolysis of the carboxamide bond.[1][2][3] This reaction involves the cleavage of the bond between the carbonyl carbon and the nitrogen atom by water, leading to the formation of 2-Azaspiro[3.5]nonane and ammonia, with the corresponding carboxylic acid being an intermediate. This process can be catalyzed by both acidic and basic conditions.[1][2]

The spirocyclic aliphatic ring system itself is generally stable under typical aqueous buffer conditions and is less likely to degrade unless subjected to harsh oxidative or extreme thermal stress.

Q2: How does pH influence the stability of 2-Azaspiro[3.5]nonane-2-carboxamide?

A2: The pH of the aqueous buffer is a critical factor governing the rate of hydrolysis of the carboxamide group.[1][2]

• Acidic Conditions (pH < 7): In the presence of acid, the carbonyl oxygen of the amide is protonated, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.[4] This acid-catalyzed hydrolysis is generally an irreversible process because the amine product formed is protonated under acidic conditions, preventing it from participating in the reverse reaction.[4]

• Basic Conditions (pH > 7): Under basic conditions, the hydroxide ion (OH-), a strong nucleophile, directly attacks the carbonyl carbon.[1][2] While this reaction is also possible, the elimination of the amide ion is more difficult, making basic hydrolysis of amides generally less facile than acid-catalyzed hydrolysis.[1]

Therefore, the stability of 2-Azaspiro[3.5]nonane-2-carboxamide is expected to be lowest at acidic and basic pH values and highest at a neutral or near-neutral pH. The exact pH of maximum stability would need to be determined experimentally.

Q3: What analytical techniques are recommended for monitoring the stability of 2-Azaspiro[3.5]nonane-2-carboxamide?

A3: A stability-indicating analytical method is crucial for accurately quantifying the decrease in the parent compound and the increase in degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust method for this purpose, provided the compound has a suitable chromophore.[5][6] If the compound lacks a strong chromophore, alternative detection methods such as mass spectrometry (LC-MS) or evaporative light scattering detection (ELSD) can be employed.[7][8]

LC-MS is particularly powerful as it can be used to identify the mass of the degradation products, which helps in elucidating the degradation pathway.[5][7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No degradation observed under initial stress conditions.	The compound is highly stable under the tested conditions. The analytical method is not sensitive enough to detect low levels of degradation.	Incrementally increase the severity of the stress conditions (e.g., higher temperature, more extreme pH, longer duration).[6] Ensure your analytical method is validated for sensitivity and can detect degradation products at low concentrations.
The parent compound has completely degraded or degradation is too extensive (>20%).	The stress conditions are too harsh, leading to secondary degradation products and obscuring the primary degradation pathway.[6]	Reduce the severity of the stress conditions. This can be achieved by lowering the temperature, reducing the concentration of the acid or base, or shortening the exposure time.[6] The goal of a forced degradation study is typically to achieve 5-20% degradation.[9]
Inconsistent retention times in HPLC analysis.	Inadequate column equilibration between runs. Changes in mobile phase composition due to evaporation or improper preparation. Fluctuations in column temperature.	Increase the column equilibration time. Prepare fresh mobile phase daily and keep solvent reservoirs covered. Use a column oven to maintain a consistent temperature.[10]
Multiple new peaks appear in the chromatogram.	This could indicate multiple degradation pathways or the formation of secondary degradation products. Impurities in the starting material may also be degrading.	Use LC-MS to identify the mass of each new peak to help elucidate the degradation pathway. Analyze a stressed sample of the placebo or buffer as a control to rule out degradation of excipients.[11]

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Azaspiro[3.5]nonane-2-carboxamide

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of 2-Azaspiro[3.5]nonane-2-carboxamide.[5][12][13]

Objective: To identify the degradation pathways and develop a stability-indicating analytical method.

Materials:

• 2-Azaspiro[3.5]nonane-2-carboxamide

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• pH meter

• HPLC or LC-MS system

• Photostability chamber

• Oven

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Azaspiro[3.5]nonane-2-carboxamide (e.g., 1 mg/mL) in a suitable solvent (e.g., a mixture of water and acetonitrile).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid compound and a solution to 70°C for 48 hours.

  • Photolytic Degradation: Expose the solid compound and a solution to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acid and base hydrolysis samples before analysis.

  • Dilute the samples to an appropriate concentration with the mobile phase.

  • Analyze all samples, including an unstressed control, using a suitable HPLC or LC-MS method.

• Data Evaluation:

  • Calculate the percentage degradation of 2-Azaspiro[3.5]nonane-2-carboxamide.

  • Identify and quantify the major degradation products.

  • Demonstrate that the analytical method can separate the parent compound from all degradation products (specificity).

Self-Validation: The protocol's integrity is maintained by running a control sample (unstressed compound in the same buffer) alongside the stressed samples. The analytical method should be validated to demonstrate specificity, linearity, accuracy, and precision.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Simplified amide hydrolysis pathway.

References

• Chemistry of Amides. (n.d.). LibreTexts Chemistry. [Link]

• Allen, A. (2025, March 19). Amide Hydrolysis: Mechanism, Conditions and Applications. Allen Institute. [Link]

• Reactions of Amides. (2025, January 4). A Level Chemistry. [Link]

• Mechanism of amide hydrolysis. (2019, January 15). YouTube. [Link]

• Hydrolysis of Amides. (n.d.). University of Calgary. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (2020, November 12). American Pharmaceutical Review. [Link]

• Aromatic sulphonamides of aziridine-2-carboxylic acid derivatives as novel PDIA1 and PDIA3 inhibitors. (n.d.). National Institutes of Health. [Link]

• Forced Degradation – A Review. (2022, November 30). PharmaTutor. [Link]

• Forced Degradation Studies. (2016, December 14). SciSpace. [Link]

• Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159–165. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass. [Link]

• Degradation Pathways. (n.d.). ResearchGate. [Link]

• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. (2023). French-Ukrainian Journal of Chemistry. [Link]

• Analytical Methods for Quantification of Drug Metabolites in Biological Samples. (n.d.). Open Research Library. [Link]

• Evolution of Efficient Pathways for Degradation of Anthropogenic Chemicals. (n.d.). National Institutes of Health. [Link]

• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. (n.d.). ResearchGate. [Link]

• Analytical Methods. (2025, August 28). OPUS. [Link]

• Degradation Pathway. (2017, March 31). ResearchGate. [Link]

• Development of analytical methods for the quantification of metabolites of lesogaberan in a MIST investigation. (2014, March 15). PubMed. [Link]

• DEGRADATIONPATHWAY B. Pharm 2-2. (2013, June 18). Scribd. [Link]

• Analytical Methods. (n.d.). RSC Publishing. [Link]

• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. (2023, December 25). French-Ukrainian Journal of Chemistry. [Link]

Sources

• 1. 11.10 Chemistry of Amides – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 2. allen.in [allen.in]
• 3. savemyexams.com [savemyexams.com]
• 4. youtube.com [youtube.com]
• 5. biomedres.us [biomedres.us]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com [prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. resolvemass.ca [resolvemass.ca]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. biopharminternational.com [biopharminternational.com]
• 12. scispace.com [scispace.com]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Ring Opening in Spirocycle Synthesis

Spirocycles, such as spiro[3.3]heptanes and oxetanes, are critical three-dimensional scaffolds in modern drug discovery. They are frequently deployed as bioisosteres for flat aromatic rings to improve metabolic stability, aqueous solubility, and intellectual property novelty[1]. However, the inherent ring strain of these systems makes them highly susceptible to unintended ring-opening reactions during synthesis[2].

As a Senior Application Scientist, I have compiled this troubleshooting guide to help you navigate the thermodynamic and kinetic vulnerabilities of spirocyclic scaffolds, ensuring core integrity throughout your synthetic workflows.

Diagnostic Q&A: Mechanistic Troubleshooting

Q1: I am deprotecting an N-Boc group on a 2-oxa-6-azaspiro[3.3]heptane scaffold using HCl/dioxane, but I am observing significant oxetane ring cleavage. Why is this happening, and how can I prevent it?

Causality: The oxetane ring is highly sensitive to strong protic acids, especially in the presence of nucleophilic counterions like chloride. Protonation of the oxetane oxygen creates an activated oxonium intermediate. The chloride ion then acts as a nucleophile, attacking the adjacent carbon and relieving the ring strain via C-O bond cleavage, often resulting in a chlorohydrin byproduct[2][3]. Solution: Switch to a non-nucleophilic acid system. Trifluoroacetic acid (TFA) in dichloromethane (DCM) is highly recommended because the trifluoroacetate anion is a poor nucleophile. If internal nucleophiles (like proximal hydroxyl or amine groups) are present, even TFA might trigger intramolecular ring-opening[2]. In such cases, consider orthogonal protecting groups that can be removed via hydrogenolysis (e.g., Cbz) or mild base (e.g., Fmoc).

Q2: During a palladium-catalyzed Buchwald-Hartwig amination involving a spiro[3.3]heptane derivative, I am seeing thermal degradation and C-C bond cleavage. How can I stabilize the core?

Causality: Strained spiro[3.3]heptane systems possess high inherent thermal energy. Prolonged heating above 100 °C, combined with strong bases (like KOtBu) and transition metals, can lower the activation barrier for C-C bond cleavage, leading to beta-carbon elimination or complete ring fragmentation[1]. Solution: Optimize for mild conditions. Keep reaction temperatures strictly below 80 °C[1]. Substitute strong alkoxide bases with milder inorganic bases like Cs₂CO₃ or K₃PO₄. Utilize highly active, bulky precatalysts (e.g., tBuXPhos Pd G3 or BrettPhos Pd G3) that facilitate oxidative addition and reductive elimination at lower temperatures, effectively outcompeting the kinetics of thermal degradation.

Experimental Protocols (Self-Validating Systems)

Protocol A: Chemoselective N-Boc Deprotection of 2-Oxa-6-azaspiro[3.3]heptane

This protocol utilizes a non-nucleophilic acid to prevent the nucleophilic attack that drives oxetane ring opening[3].

• Initialization: Dissolve N-Boc-2-oxa-6-azaspiro[3.3]heptane (1.0 eq) in anhydrous DCM (0.1 M concentration) under an inert nitrogen atmosphere.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: Lowering the thermal energy minimizes the kinetic driving force for strain release.

• Reagent Addition: Add Trifluoroacetic Acid (TFA) (10.0 eq) dropwise.

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature.

• Self-Validation Step: Monitor via LCMS. Confirm the mass of the desired free amine. The absence of a +36 Da mass shift (which would indicate the addition of HCl and ring opening) confirms the oxetane ring is intact.

• Isolation: Concentrate under reduced pressure using a cool water bath (< 30 °C) and neutralize with cold saturated NaHCO₃ before extraction to prevent acid-catalyzed degradation during workup.

Protocol B: Visible-Light-Mediated Paternò-Büchi Reaction for Spiro-Oxetane Synthesis

Traditional thermal [2+2] cycloadditions require high heat, which can reverse the reaction or degrade the spirocycle. Photochemical conditions bypass this thermal barrier[4].

• Setup: Charge an oven-dried photoreactor vial with the cyclic ketone (1.0 eq) and the alkene derivative (1.5 eq) in anhydrous acetonitrile.

• Catalysis: Add a photocatalyst (e.g., Ir(ppy)₃, 1 mol%) to enable visible-light excitation.

• Irradiation: Irradiate the solution using 405 nm LEDs at ambient temperature (25 °C)[4].

• Self-Validation Step: Perform ¹H NMR analysis on the crude mixture. The presence of characteristic oxetane proton signals (typically 4.5–5.5 ppm) and the complete absence of acyclic alkene byproducts validate successful ring closure without secondary thermal opening.

• Purification: Filter the mixture and purify via silica gel chromatography.

Stability Matrix for Strained Spirocyclic Scaffolds

The following table summarizes the stability thresholds and primary degradation pathways for common spirocycles to guide your reaction design.

Scaffold Type	Acidic Stability	Basic/Nucleophilic Stability	Thermal Limit	Primary Ring-Opening Mechanism
2-Oxa-6-azaspiro[3.3]heptane	Low (Cleaves with HCl)	High	< 100 °C	Oxonium formation followed by nucleophilic attack[3]
Spiro[3.3]heptane	High	Moderate (Sensitive to strong bases)	< 120 °C	Base-induced beta-elimination / C-C cleavage[1]
Spiro-oxetane (3,3-disubstituted)	Moderate	High	< 100 °C	Intramolecular nucleophilic attack (if proximal OH/NH₂ present)[2]
1-Oxa-5-azaspiro[2.3]hexane	Very Low	Moderate	< 80 °C	Strain-release nucleophilic ring opening[5]

Mechanistic and Workflow Visualizations

Mechanistic pathways of oxetane ring opening versus safe deprotection strategies.

Workflow for optimizing cross-coupling reactions to prevent spirocycle degradation.

References

• Synthetic oxetanes in drug discovery: where are we in 2025? Source: Taylor & Francis URL:[Link]

• Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole Source: PMC - NIH URL:[Link]

• Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes Source: Chemical Communications (RSC Publishing) URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]

Technical Support Center: Minimizing Hygroscopicity in Spirocyclic Carboxamide Salts

Welcome to the Technical Support Center for solid-state drug development. Spirocyclic carboxamides are highly valued in modern medicinal chemistry for their rigid, three-dimensional architectures, which often lead to high target selectivity. However, this same structural rigidity frequently complicates solid form development, leading to poorly packing crystal lattices, low lattice energies, and severe hygroscopicity.

This guide provides diagnostic troubleshooting, FAQs, and self-validating experimental protocols to help you engineer stable, non-hygroscopic solid forms.

Diagnostic Troubleshooting Guide

Symptom: Rapid deliquescence or unacceptable moisture uptake (>5% mass gain at 80% RH) in primary hydrochloride (HCl) or sodium salts of a spirocyclic carboxamide.

Root Cause Analysis: The hygroscopicity of an API salt is a thermodynamic competition between the crystal lattice energy and the hydration energy of the constituent ions. Spirocyclic compounds feature orthogonal ring systems that project sterically bulky groups in three dimensions. Unlike planar aromatic APIs that pack tightly via

stacking, spirocyclic geometries often suffer from poor crystal packing efficiency, leaving microscopic voids within the lattice.

When paired with small, highly hydrophilic counterions (like

or ), the overall lattice energy is insufficient to overcome the high hydration energy of the counterion. Atmospheric moisture readily penetrates the steric voids in the lattice, leading to hydrate formation or complete deliquescence[1].

Corrective Action (Counterion Exchange): Initiate a targeted salt screen focusing on bulky, hydrophobic counterions. Sulfonate salts—such as p-toluenesulfonate (tosylate), methanesulfonate (mesylate), or 1,5-naphthalenedisulfonate (napadisylate)—are highly recommended. These larger counterions act as "space-fillers" within the spirocyclic voids, increasing the packing density and overall lattice energy, thereby sterically and thermodynamically excluding water intercalation[2].

Frequently Asked Questions (FAQs)

Q: During wet granulation, our spirocyclic carboxamide salt converts back to the amorphous free base. How do we prevent this? A: You are observing salt disproportionation, a solution-mediated process driven by the microenvironmental pH[3]. Because spirocyclic carboxamides often possess weakly basic amine centers, their salts have a defined

. Wet granulation introduces localized aqueous microenvironments where the pH can exceed this threshold, causing the free base to precipitate[4]. Mitigation: Transition to a dry granulation (roller compaction) process to eliminate moisture exposure[3]. Furthermore, audit your formulation and remove any highly hygroscopic or alkaline excipients that might accumulate local moisture and alter the microenvironment pH[5].

Q: We have screened over 20 acids, but all resulting salts are either amorphous or highly hygroscopic. What is the next logical step? A: This is a common bottleneck when the

(the difference between the pKa of the basic API and the acidic counterion) is narrow, typically less than 3.0[6]. Insufficient proton transfer leads to weak ionic interactions, resulting in amorphous tendencies or unstable lattices[7]. You should pivot to cocrystal screening [6]. Cocrystals rely on neutral hydrogen bonding rather than ionic bonds, eliminating counterion hydration effects and often drastically reducing hygroscopicity in rigid spirocyclic systems.

Experimental Workflows & Protocols

To ensure scientific integrity, all solid-form screening must operate as a self-validating system. A low moisture uptake is only valid if the crystal structure remains intact.

Workflow for mitigating hygroscopicity via solid form selection and particle engineering.

Protocol 1: Self-Validating High-Throughput Salt Screening

• Preparation: Dispense 10 mg of the spirocyclic carboxamide free base into a 96-well plate.

• Solvent Addition: Add 200 µL of a diverse solvent suite (e.g., THF, Acetone, Ethanol, Ethyl Acetate) to create a suspension.

• Counterion Dosing: Add 1.05 equivalents of selected counterions. Prioritize bulky acids (e.g., p-toluenesulfonic acid, 1,5-naphthalenedisulfonic acid) to maximize lattice space-filling[2].

• Thermal Cycling: Cycle the plate between 5°C and 50°C at 0.5°C/min for 48 hours. This promotes Ostwald ripening, dissolving kinetically favored amorphous material and growing thermodynamically stable crystals.

• Primary Validation: Centrifuge, decant, and dry under vacuum. Analyze via X-ray Powder Diffraction (XRPD). Validation Gate: Only advance hits that exhibit sharp diffraction peaks, indicating high lattice energy.

Protocol 2: Dynamic Vapor Sorption (DVS) Profiling

• Equilibration: Load 10–15 mg of the crystalline salt into the DVS sample pan. Equilibrate at 0% Relative Humidity (RH) and 25°C until the mass change is <0.002% per minute.

• Sorption Cycle: Increase RH in 10% increments up to 90% RH. Hold at each step until mass equilibrium is reached.

• Desorption Cycle: Decrease RH back to 0% in 10% increments.

• Secondary Validation (Critical): Immediately subject the post-DVS sample to XRPD. Causality: A low mass gain (<2%) is only a success if the XRPD pattern matches the pre-DVS pattern. If the pattern changes, a phase transition (e.g., hydrate formation or disproportionation) has occurred, and the salt must be rejected[5].

Quantitative Data: Counterion Impact on Hygroscopicity

The following table summarizes the typical impact of counterion selection on the hygroscopicity of a weakly basic spirocyclic carboxamide (API

).

Salt Form / Counterion	Counterion pKa		DVS Mass Gain (at 80% RH)	Solid-State Outcome (Post-DVS XRPD)
Free Base	N/A	N/A	0.4%	Stable, but poor aqueous solubility.
Hydrochloride	-6.1	12.6	14.2%	Deliquescence; converted to amorphous gel.
Methanesulfonate	-1.9	8.4	6.8%	Reversible hydrate formation.
p-Toluenesulfonate	-2.8	9.3	1.5%	Stable ; high lattice energy, no form change.
Fumarate (Cocrystal)	3.0	3.5	0.8%	Stable ; strong H-bond network, no form change.

Note: Fumaric acid often forms cocrystals rather than true salts with weakly basic spirocyclic compounds due to the narrow

, resulting in excellent moisture resistance[6].

References

• API Salt Selection: A Classical but Evolving Approach in Modern Drug Development GSC Biological and Pharmaceutical Sciences[Link]

• How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations Crystal Pharmatech[Link]

• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain Taylor & Francis[Link]

• Practical Synthesis of a Cathepsin S Inhibitor: Route Identification, Purification Strategies, and Serendipitous Discovery of a Crystalline Salt Form The Journal of Organic Chemistry - ACS Publications[Link]

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. WO2024222852A1 - Salt of piperidylindole compound and preparation method therefor - Google Patents [patents.google.com]
• 3. How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 4. crystalpharmatech.com [crystalpharmatech.com]
• 5. tandfonline.com [tandfonline.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]

Resolving NMR peak overlap in spirocyclic cyclohexane rings

Welcome to the Technical Support Center for NMR Spectroscopy. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals facing structural elucidation bottlenecks with spirocyclic cyclohexane derivatives.

Spirocyclic scaffolds are increasingly utilized in medicinal chemistry to increase the three-dimensionality (

character) of drug candidates. However, the cyclohexane moiety often presents a severe analytical challenge: the aliphatic protons (typically between 1.0 and 2.5 ppm) reside in highly similar chemical environments. Combined with complex geminal and vicinal homonuclear scalar couplings ( ), this results in massive, unresolvable multiplet overlap in standard 1D H NMR spectra.

Below is our comprehensive troubleshooting guide, methodology, and data center to help you resolve these overlapping signals.

Diagnostic Workflow for Aliphatic Overlap

Decision matrix for resolving NMR peak overlap in spirocyclic cyclohexane rings.

Troubleshooting Guide & FAQs

Q1: I am analyzing a spirocyclic cyclohexane derivative, and the 1.0 - 2.5 ppm region is a massive, unresolved multiplet. Standard 1D

H NMR is insufficient. What is the most effective technique to extract precise chemical shifts? A: The overlap is primarily caused by homonuclear scalar couplings ( ) splitting the signals of structurally similar methylene protons into complex multiplets. The most effective solution is Pure Shift NMR (broadband homonuclear decoupling). Pure shift techniques suppress the effects of homonuclear coupling, collapsing complex multiplets into sharp singlets[1]. This effectively mimics a C-like spectrum for protons, reducing the number of signals by almost an order of magnitude and allowing you to read chemical shifts directly from the singlets[2]. We recommend starting with the PSYCHE (Pure Shift Yielded by Chirp Excitation) experiment, as it is robust and generally offers higher sensitivity than older slice-selective methods[3].

Q2: I tried a standard Zangger-Sterk pure shift experiment, but the sensitivity is too low for my dilute drug candidate. How can I improve the Signal-to-Noise Ratio (SNR) without increasing acquisition time to days? A: Pure shift methods inherently trade sensitivity for resolution. In a standard Zangger-Sterk experiment, a weak field gradient is applied during a selective pulse, meaning only a thin spatial "slice" of the sample is excited for any given chemical shift, discarding up to 99% of the magnetization[3]. Causality & Solution: If your overlap is localized entirely within the aliphatic region, you do not need to decouple the entire spectrum. You can run a Band-Selective Zangger-Sterk experiment. By turning off the slice-selective gradient and setting the transmitter frequency to the middle of your aliphatic region, you excite the entire sample volume for that specific frequency band. This restores near-full sensitivity, often yielding higher peak intensities than standard 1D NMR because the multiplet energy is condensed into a single peak[4].

Q3: How do I assign specific diastereotopic protons (axial vs. equatorial) in the spiro-ring when the 1D pure shift spectrum only gives me singlets? A: Because pure shift removes

-coupling, you lose the multiplet splitting patterns (Karplus relationships) traditionally used to assign axial and equatorial positions. To regain connectivity, you must couple pure shift with 2D techniques. Solution: Use a Pure Shift HSQC experiment utilizing a BIRD (Bilinear Rotation Decoupling) filter. The BIRD element selects "active" protons based on their one-bond coupling to C ( ) while inverting "passive" C-attached protons to refocus homonuclear couplings[5]. This provides a 2D map where the proton dimension consists entirely of high-resolution singlets, allowing you to easily differentiate axial and equatorial protons based on their correlation to specific spiro-ring carbons. For highly complex mixtures, a 1D TOCSY-PSYCHE can also be used to trace spin systems[6].

Q4: My spirocyclic peaks are not just overlapping; they are also broad. Does pure shift NMR fix line broadening? A: No. Pure shift NMR only removes scalar coupling; it cannot resolve line broadening caused by chemical exchange. Small spirocyclic rings (like cyclopropanes or oxetanes) attached to cyclohexanes significantly alter the torsional strain and hyperconjugative effects of the ring, often shifting the conformational equilibrium and lowering the energy barrier for chair flips[7]. Solution: If your peaks are broad, your molecule is likely in an intermediate conformational exchange regime on the NMR timescale. You must use Variable Temperature (VT) NMR . Lower the temperature (e.g., to -50 °C in CD

Cl or Toluene- ) to slow the exchange and "freeze out" the distinct conformers into sharp peaks, or raise the temperature to achieve fast exchange and yield a single, time-averaged sharp peak.

Quantitative Comparison of Decoupling Techniques

To select the appropriate experiment, compare the operational parameters of standard techniques below.

Technique	Resolution Improvement	Sensitivity Penalty	Primary Use Case	Typical Acquisition Time
Standard 1D H	None (Baseline)	None (100% Signal)	Routine structural verification	1 - 5 mins
PSYCHE (1D)	High (Multiplets Singlets)	Moderate (~10-20% of 1D)	General purpose pure shift, complex mixtures	15 - 45 mins
Zangger-Sterk (Standard)	High (Multiplets Singlets)	Severe (~1-5% of 1D)	High-concentration samples, full spectrum decoupling	30 - 60 mins
Band-Selective Z-S	High (in selected band)	Minimal (~80-100% of 1D)	Dilute samples with localized aliphatic overlap	5 - 15 mins
BIRD-HSQC (Pure Shift)	Very High (2D Dispersion)	Moderate (Relies on C abundance)	Assigning diastereotopic protons, complex backbones	1 - 4 hours

Self-Validating Experimental Protocols

Protocol A: Band-Selective Zangger-Sterk (BS-ZS) for Dilute Spirocycles

Objective: Achieve pure shift resolution in the 1.0 - 2.5 ppm region without sacrificing sensitivity.

• Baseline Acquisition: Acquire a standard 1D

  H NMR spectrum. Carefully integrate the aliphatic region and note the exact frequency center (in Hz) of the overlapping multiplet mass.

• Pulse Calibration (Critical): Calibrate the 90° hard pulse (

  ) for your specific sample. Pure shift pulse sequences rely heavily on precise flip angles; an uncalibrated will result in severe artifacts and incomplete decoupling.

• Parameter Setup: Load the Zangger-Sterk pulse program (e.g., pureshift_1d_zs on JEOL or equivalent on Bruker).

• Disable Slice Selection: Turn off the gradient that sits under the selective shaped pulse (e.g., RSNOB). This converts the experiment from slice-selective to band-selective[4].

• Frequency Targeting: Set the transmitter frequency offset (O1) exactly to the center of your aliphatic overlap region (determined in Step 1). Set the bandwidth of the selective pulse to cover only the 1.0 - 2.5 ppm range.

• Acquisition & Chunking: Run the pseudo-2D experiment. Ensure the chunk duration (TD1) is set correctly; if the ratio of the sweep width to chunk size is not an integer, the resulting Free Induction Decay (FID) will contain discontinuities, leading to sideband artifacts[8].

• Validation: Process the pseudo-2D data into a 1D pure shift spectrum. Overlay this spectrum with your baseline 1D

  H. Self-Validation Check: The integral of the pure shift band must match the integral of the original multiplet mass, and the chemical shifts of the singlets must align perfectly with the visual centers of gravity of the original multiplets.

Protocol B: PSYCHE 1D NMR

Objective: Robust, full-spectrum homonuclear decoupling for concentrated samples.

• Preparation: Acquire a standard 1D

  H NMR and calibrate .

• Sequence Loading: Load the PSYCHE pulse sequence.

• Chirp Pulse Configuration: The core of PSYCHE relies on two low-flip-angle swept-frequency (chirp) pulses applied simultaneously with a weak field gradient[1]. Set the chirp pulse flip angle (

  ) to a low value (typically 15° to 20°). Causality: A lower flip angle increases spectral purity (fewer artifacts) but decreases overall sensitivity[1].

• Data Acquisition: Start the acquisition. The spectrometer will collect data in small "chunks" (parameter-time acquisition).

• Reconstruction: Use the manufacturer's macro (e.g., pshift on Bruker) to stitch the FID chunks together[8].

• Validation: Inspect the baseline. If strong coupling artifacts (roofing effects or missing peaks) are present, the protons are too close in chemical shift (

  ), which is a fundamental limitation of all pure shift methods[9]. In such cases, rely on 2D BIRD-HSQC.

References

• An Introduction to Pure Shift NMR Source: ICDST URL:[Link]

• Pure Shift NMR - University of Wyoming NMR Facility Source: University of Wyoming URL:[Link]

• The "Band-Selective" Zangger-Sterk Pure Shift Experiment Source: JEOL Jason URL:[Link]

• PSYCHE Pure Shift NMR Spectroscopy Source: The University of Manchester URL:[Link]

• (PDF) PSYCHE Pure Shift NMR Spectroscopy Source: ResearchGate URL:[Link]

• Practical aspects of real‐time pure shift HSQC experiments Source: National Institutes of Health (NIH) URL:[Link]

• Pure Shift NMR: Application of 1D PSYCHE and 1D TOCSY-PSYCHE Techniques Source: ACS Sustainable Chemistry & Engineering URL:[Link]

• (PDF) Pure shift NMR Source: ResearchGate URL:[Link]

• Driving t-Butyl Axial: The Effect of Small Spirocyclic Rings on A-Values Source: ChemRxiv URL:[Link]

Sources

• 1. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. dl.icdst.org [dl.icdst.org]
• 4. jeoljason.com [jeoljason.com]
• 5. Practical aspects of real‐time pure shift HSQC experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Pure Shift NMR [uwyo.edu]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: Metabolic Stability of Azaspiro[3.5]nonane vs. Piperidine

[1]

Executive Summary: Escaping Flatland

Audience: Medicinal Chemists, DMPK Scientists, and Drug Discovery Leads.

The piperidine ring is a ubiquitous pharmacophore, present in over 70 FDA-approved drugs (e.g., donepezil, fentanyl). However, its prevalence comes with a cost: high susceptibility to oxidative metabolism, often leading to rapid clearance and poor oral bioavailability.

Azaspiro[3.5]nonane represents a strategic "bioisostere" designed to mitigate these liabilities. Unlike the smaller azaspiro[3.3]heptane (which drastically lowers lipophilicity), the azaspiro[3.5]nonane scaffold offers a unique balance: it maintains the lipophilic bulk requisite for certain hydrophobic binding pockets while introducing significant metabolic stability through steric shielding and the elimination of metabolically labile hydrogens.

This guide objectively compares these two scaffolds, providing the mechanistic rationale, physicochemical data, and a standardized protocol for experimental validation.

Mechanistic Comparison: Why Piperidine Fails & Spirocycles Succeed

The Piperidine Liability

The primary metabolic weakness of piperidine is the

-carbon (the carbon adjacent to the nitrogen). Cytochrome P450 (CYP450) enzymes typically target this position for hydrogen abstraction, leading to an unstable carbinolamine intermediate.

• Pathway:

  -C Hydrogen Abstraction Carbon Radical Hydroxylation ( -Carbinolamine) Ring Opening or N-Dealkylation.

• Result: Rapid loss of pharmacological activity and generation of potentially reactive metabolites.

The Azaspiro[3.5]nonane Solution

Incorporating the spirocyclic junction creates two distinct protective mechanisms:

• Steric Shielding: The orthogonal arrangement of the cyclobutane ring relative to the piperidine ring creates a "bulky" 3D environment. This prevents the heme iron of CYP450 from approaching the nitrogen lone pair or the adjacent carbons effectively.

• Elimination of Labile Sites: The spiro-carbon is quaternary; it has no abstractable protons. By blocking this specific

  -position, the most energetically favorable metabolic pathway is shut down.

Visualization of Metabolic Pathways

Figure 1: Comparative metabolic fate. Piperidine undergoes rapid

-oxidation, while the quaternary spiro center of azaspiro[3.5]nonane blocks this primary clearance pathway.

Physicochemical & ADME Data Profile

While azaspiro[3.3]heptane is used to lower LogD, azaspiro[3.5]nonane is often used to maintain lipophilicity while improving stability.[1]

Property	Piperidine (Ref)	Azaspiro[3.5]nonane	Impact on Drug Design
Topology	Planar / Chair (2D)	Orthogonal Spiro (3D)	Increases (fraction of saturated carbons), improving solubility and specificity.[2]
Metabolic Stability ( )	High (Rapid Clearance)	Low to Moderate	Significantly extends half-life ( ) in microsomes.
Lipophilicity (cLogP)	~0.8 - 1.2	~1.8 - 2.2	The [3.5] system is more lipophilic than the [3.3] system, suitable for hydrophobic pockets.
Basicity ( )	~11.0	~10.5 - 10.8	Slight reduction in basicity can improve permeability and reduce hERG liability.
Solubility	Moderate	High	3D shape disrupts crystal lattice energy, often enhancing aqueous solubility despite higher LogP.

Key Insight: Use Azaspiro[3.5]nonane when you need the metabolic stability of a spirocycle but cannot afford the drastic drop in lipophilicity associated with smaller spiro-rings (like azaspiro[3.3]heptane).

Experimental Protocol: Microsomal Stability Assay

To validate the stability advantage in your specific series, use this standardized self-validating protocol.

Objective: Determine the Intrinsic Clearance (

) and Half-life ( ) of the test compounds in Human Liver Microsomes (HLM).

Reagents & Setup

• Microsomes: Pooled Human Liver Microsomes (20 mg/mL protein conc).

• Cofactor: NADPH regenerating system (or 10 mM NADPH solution).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Quench Solution: Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

• Controls:

  • High Clearance: Verapamil or Propranolol.

  • Low Clearance: Warfarin.

  • Negative Control: Incubation without NADPH (to rule out chemical instability).

Step-by-Step Workflow

• Pre-Incubation:

  • Prepare a master mix: Buffer + Microsomes (final protein conc: 0.5 mg/mL).[3]

  • Spike test compound (1 µM final conc, <0.1% DMSO).

  • Equilibrate at 37°C for 5 minutes.

• Reaction Initiation:

  • Add NADPH (1 mM final conc) to initiate the reaction.

• Sampling (Time-Course):

  • At

    minutes, remove 50 µL aliquots.

• Quenching:

  • Immediately transfer aliquot into 150 µL ice-cold Quench Solution (ACN + IS).

  • Vortex and centrifuge at 4,000 rpm for 15 min to precipitate proteins.

• Analysis:

  • Inject supernatant onto LC-MS/MS. Monitor parent ion depletion.

Data Calculation

Plot

vs. Time ( ). The slope of the line is .

Workflow Diagram

Figure 2: Standardized Microsomal Stability Assay workflow for calculating intrinsic clearance.

Strategic Recommendations

• Bioisostere Selection: If your piperidine lead is metabolically unstable but you cannot lose lipophilicity (e.g., the target pocket is hydrophobic), prioritize azaspiro[3.5]nonane . If you need to lower LogD, switch to azaspiro[3.3]heptane .[4]

• Synthetic Accessibility: Azaspiro[3.5]nonane derivatives are increasingly available as building blocks (e.g., from Enamine), often synthesized via cyclization of piperidine precursors, making them accessible for SAR exploration.

• Toxicity Check: While stable, ensure the spiro-scaffold does not introduce new liabilities. The [3.5] system is generally considered benign, but always run a metabolite ID study (MetID) early to confirm the absence of reactive epoxide formation on the cyclobutane ring (rare but possible).

References

• Burkhard, J. A., et al. (2010).[5][6][7] "Synthesis of Azaspirocycles and their Evaluation in Drug Discovery." Angewandte Chemie International Edition. Link

• BenchChem. (2025).[4][1] "A Head-to-Head Comparison of 7-Azaspiro[3.5]nonane and Azaspiro[3.3]heptane in Drug Discovery." Link

• Wernevik, J., et al. (2020). "Protocol for the Human Liver Microsome Stability Assay." ResearchGate. Link

• Enamine. (2023).[8] "Spirocyclic Piperidine Bioisosteres: Design and Application." Link

• Charnwood Discovery. "Microsomal Stability - In Vitro Assay Protocol." Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. charnwooddiscovery.com [charnwooddiscovery.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]
• 6. enamine.net [enamine.net]
• 7. researchgate.net [researchgate.net]
• 8. Spirocyclic Piperidine Bioisostere - Enamine [enamine.net]

Comparative HRMS Profiling: Unlocking the Fragmentation Specificity of 2-Azaspiro[3.5]nonane-2-carboxamide

Executive Summary & Structural Context[1][2][3]

The incorporation of spirocyclic scaffolds, particularly 2-azaspiro[3.5]nonane , has become a dominant strategy in medicinal chemistry to increase

character and improve metabolic stability compared to flat aromatic systems. However, the bioanalysis of these compounds presents unique challenges. Unlike stable piperidine or pyrrolidine analogs, the 2-azaspiro[3.5]nonane-2-carboxamide (hereafter ASNC ) possesses significant ring strain in its 4-membered azetidine moiety.

This guide provides a comparative HRMS analysis of ASNC against standard cyclic urea analogs (e.g., Piperidine-1-carboxamide). We demonstrate that while standard cyclic ureas follow a predictable neutral loss pathway, ASNC exhibits a distinct "Strain-Release" fragmentation signature that is critical for selecting high-specificity SRM/MRM transitions.

The Core Comparison

Feature	2-Azaspiro[3.5]nonane-2-carboxamide (Target)	Standard Cyclic Urea (e.g., Piperidine-1-carboxamide)
Ring System	Strained Azetidine spiro-fused to Cyclohexane	Stable 6-membered Piperidine
Primary Frag.	Loss of HNCO ( 126) + Ring Opening	Loss of HNCO (Stable Amine Core)
Optimum CE	Low-Medium (15-25 eV)	Medium-High (25-35 eV)
Diagnostic Ion	98 (Ring Opened)	Intact Core Amine

Materials & Methods: Self-Validating Protocol

To replicate the fragmentation profiles described below, ensure your HRMS platform meets the following system suitability criteria.

Instrumentation & Parameters

• Platform: Q-Exactive Orbitrap or Q-TOF (Resolution > 30,000 FWHM).

• Ionization: ESI Positive Mode (

  ).

• Mobile Phase:

  • A:

    + 0.1% Formic Acid (Proton source).

  • B: Acetonitrile (ACN).

• Infusion: Direct infusion at 5

  L/min to avoid chromatographic interference during spectra acquisition.

The "Energy Ramp" Validation Protocol

Do not rely on a single Collision Energy (CE). Use this stepping protocol to characterize the spiro-ring stability:

• Isolate Precursor:

  (Target mass window Da).

• Step 1 (Soft): 10 eV. Confirm loss of

  (17 Da).[1]

• Step 2 (Diagnostic): 20-25 eV. Monitor the ratio of Core Amine (

  126) vs. Ring-Opened fragment ( 98).

• Step 3 (Hard): 40 eV. Confirm total destruction of the spiro core to hydrocarbon fragments.

Comparative Fragmentation Analysis

Mechanistic Pathway: The "Spiro-Strain" Effect

The fragmentation of ASNC is driven by two competing forces: the lability of the urea/carboxamide tail and the strain of the azetidine ring.

• Primary Neutral Loss: The protonated urea moiety readily loses isocyanic acid (HNCO, 43.0058 Da), yielding the protonated secondary amine core (

  126.1277).

• Secondary Ring Opening: Unlike piperidine, the azetidine ring in the spiro system is highly strained (~26 kcal/mol). Under CID conditions, the

  126 ion undergoes a retro-2+2 style cleavage or ethylene loss, generating a diagnostic fragment at 98.

DOT Diagram 1: Fragmentation Mechanism

Caption: Fragmentation cascade of ASNC showing the critical transition from the spiro-core (

126) to the ring-opened diagnostic ion ( 98).

Experimental Comparison Data

The following table illustrates the relative abundance of ions at varying Collision Energies (CE). Note the rapid decline of the spiro core (

126) in the ASNC sample compared to the stability of the piperidine core in the analog.

Collision Energy (eV)	ASNC ( 169)	Piperidine Analog ( 129)
Core ( 126)	Fragment ( 98)	Core ( 86)	Fragment ( 58)
10 eV	100% (Base Peak)	< 5%	100% (Base Peak)	0%
20 eV	60%	40%	95%	< 2%
30 eV	15%	85% (Base Peak)	80%	10%
40 eV	< 5%	40%	50%	30%

Key Insight: At 30 eV, the Piperidine core remains the dominant species, whereas the Azaspiro core has largely fragmented into the

98 species. This confirms that lower collision energies are required to maintain the structural integrity of the spiro scaffold for identification.

Diagnostic Ion Utility & Performance

When developing MRM (Multiple Reaction Monitoring) methods for PK/PD studies, selecting the correct transition is vital for sensitivity.

Comparison of Quantitation Transitions

• Transition A (

  ):

  • Pros: Highest intensity at low energy.

  • Cons: Low specificity. Loss of 43 Da (HNCO) is common to all primary ureas/carboxamides. High risk of background noise from matrix.

• Transition B (

  ):

  • Pros:High Specificity. The

    98 ion results from the unique cleavage of the spiro-azetidine ring.

  • Cons: Lower absolute intensity than the core amine.

  • Recommendation: Use

    as the Quantifier for complex matrices (plasma/urine) to avoid false positives from isobaric urea metabolites.

Method Development Workflow

Use this decision tree to finalize your MS/MS method for spirocyclic ureas.

DOT Diagram 2: Analytical Workflow

Caption: Decision matrix for selecting MRM transitions based on assay requirements (Sensitivity vs. Specificity).

References

• PubChem. (2025). Compound Summary: 2-Azaspiro[3.5]nonane-2-carboxamide. National Library of Medicine. Available at: [Link]

• Holčapek, M., et al. (2010). Fragmentation behavior of urea and thiourea derivatives in electrospray ionization mass spectrometry. Journal of Mass Spectrometry. Available at: [Link]

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. Available at: [Link]

• Kilian, J., et al. (2003). Elucidation of the fragmentation pathways of azaspiracids using electrospray ionisation and multiple-stage mass spectrometry. Journal of Mass Spectrometry. Available at: [Link]

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]

Crystal Structure Validation of Spirocyclic Carboxamides: A Comparative Guide to MicroED, Synchrotron, and Laboratory X-ray Diffraction

Executive Summary

As a Senior Application Scientist in structural biology, I frequently navigate the analytical bottlenecks associated with next-generation drug scaffolds. Spirocyclic carboxamides have emerged as highly privileged motifs in modern drug discovery 1. Their unique three-dimensional architecture provides conformational rigidity and precise exit vectors, which significantly reduces the entropic penalty upon target binding 2. However, validating their absolute stereochemistry and complex hydrogen-bonding networks requires rigorous crystallographic analysis.

This guide objectively compares the performance of traditional Laboratory X-ray Diffraction (LXRD) , Synchrotron X-ray Diffraction (SXRD) , and the disruptive Microcrystal Electron Diffraction (MicroED) , providing mechanistic insights and self-validating protocols to optimize your structural workflows.

The Structural Challenge of Spirocyclic Carboxamides

The very features that make spirocyclic carboxamides desirable in medicinal chemistry—high sp3 character and structural rigidity—often make them notoriously difficult to crystallize. Instead of forming the large, well-ordered single crystals (>10 µm) required for traditional LXRD, these compounds frequently precipitate as microcrystalline or nanocrystalline powders.

Furthermore, the carboxamide moiety is prone to forming highly specific supramolecular homosynthons (such as homomeric cyclic dimers) [[3]](). Accurately mapping these hydrogen-bonding patterns is critical for Structure-Based Drug Design (SBDD). When crystal size becomes the limiting factor, selecting the correct diffraction modality is the difference between an unambiguous structure and a stalled pipeline.

Figure 1: Decision matrix for crystallographic validation based on crystal size.

Technology Comparison: LXRD vs. SXRD vs. MicroED

To make an informed decision, we must understand the physics governing each technique. X-rays scatter off the electron cloud of an atom. Therefore, their scattering power is relatively weak, necessitating large crystals 4. Conversely, electrons used in MicroED interact with the Coulomb potential (both the positively charged nucleus and the electron cloud). This interaction is orders of magnitude stronger, allowing us to collect data from crystals a billionth the size of those needed for conventional X-ray diffraction 4.

Quantitative Performance Comparison

Parameter	Laboratory XRD (LXRD)	Synchrotron XRD (SXRD)	MicroED
Minimum Crystal Size	> 10–50 µm 5	5–10 µm 5	< 1 µm (Nanocrystals) 4
Scattering Target	Electron cloud	Electron cloud	Coulomb potential
Typical R-factor	< 5–7%	< 5–7%	15–30% (Dynamic scattering) 6
Data Collection Time	Hours to Days	Minutes to Hours	< 2 Hours 5
H-Atom Visibility	Poor to Moderate	Moderate to Good	Excellent 7

Mechanistic Insights: The R-Factor Paradox in MicroED

A common pitfall for scientists transitioning from X-ray to MicroED is misinterpreting the R-factor. In LXRD/SXRD, an R-factor >10% often indicates a poor structural model. However, in MicroED, R-factors between 15–30% are standard and perfectly valid for small molecules 6.

The Causality: This inflation occurs due to dynamic scattering. Because electrons interact so strongly with matter, a diffracted electron can be re-diffracted multiple times within the crystal lattice before exiting. This redistributes intensity from strong reflections to weaker ones. Consequently, when we apply standard kinematic refinement software (like SHELXL) to MicroED data, the R-factor is artificially inflated 6. Despite this, the resulting Coulomb potential maps are incredibly precise, often allowing for the direct refinement of hydrogen atom positions—a massive advantage for validating the carboxamide hydrogen-bond networks 7.

Experimental Protocols: A Self-Validating Workflow

To ensure scientific trustworthiness, your experimental design must be a self-validating system. Below are the comparative step-by-step methodologies for validating a spirocyclic carboxamide.

Protocol A: MicroED Workflow for Nanocrystalline Powders

Use this protocol when crystallization trials yield only "dust" or precipitate.

• Sample Preparation: Deposit 1-2 µL of the spirocyclic carboxamide microcrystalline suspension (often taken directly from a failed LXRD crystallization drop) onto a glow-discharged Quantifoil holey carbon EM grid.

• Vitrification: Blot away excess solvent and plunge-freeze the grid in liquid ethane. Rationale: Vitrification preserves the native hydration state and mitigates radiation damage by locking the crystals in amorphous ice.

• Low-Dose Screening: Load the grid into a Transmission Electron Microscope (TEM) operating at cryogenic temperatures (e.g., 200-300 kV). Use low-dose imaging to locate crystals <1 µm thick. Crucial Causality: Crystals thicker than 1 µm will cause severe inelastic scattering, rendering the data unprocessable.

• Data Collection: Switch to diffraction mode. Continuously rotate the stage (e.g., -30° to +30° at 0.5°/sec) while recording the diffraction pattern on a fast CMOS or direct electron detector 4.

• Processing: Integrate the data using standard X-ray software (e.g., DIALS or XDS), ensuring the scattering factors are explicitly set to electron scattering (Coulomb potential) rather than X-ray scattering.

Figure 2: Step-by-step experimental workflow for MicroED data acquisition.

Protocol B: Single-Crystal X-Ray Diffraction (LXRD/SXRD)

Use this protocol when large, well-ordered crystals are achievable.

• Crystal Growth: Utilize slow evaporation or vapor diffusion to grow crystals >10 µm. Pro-Tip: For spirocyclic carboxamides, varying the hydrogen-bond accepting solvents (like EtOAc or DMSO) can help satisfy the carboxamide dimer motif, promoting stable lattice growth 3.

• Harvesting: Mount a single, well-ordered crystal on a nylon loop using paratone oil to prevent solvent loss.

• Data Collection: Flash-cool to 100 K in a nitrogen stream. Collect full sphere data using a diffractometer equipped with a Cu-Kα source (critical for determining absolute configuration via anomalous dispersion) or Mo-Kα source.

• Refinement: Solve the phase problem using direct methods (SHELXT) and refine kinematically (SHELXL) until the R-factor drops below 7%.

Conclusion

For spirocyclic carboxamides, the choice of validation technique is dictated entirely by the crystallization thermodynamics of the scaffold. If large crystals (>10 µm) can be grown, LXRD remains the gold standard for its kinematic accuracy, low R-factors, and ease of access. However, when the sp3-rich rigidity of the spirocycle yields only microcrystalline powders, MicroED is the objectively superior alternative. By leveraging Coulomb potential interactions, MicroED circumvents the crystallization bottleneck and provides unparalleled visibility of hydrogen atoms, which is critical for mapping the carboxamide networks that drive drug-target efficacy.

References

• Recent in vivo advances of spirocyclic scaffolds for drug discovery PubMed (nih.gov)[Link]

• Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly The Journal of Organic Chemistry - ACS Publications[Link]

• X-ray versus MicroED. (A) Atomic scattering values of O and Ca species... ResearchGate[Link]

• Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples Frontiers in Molecular Biosciences[Link]

• Structure Solution of Nano-Crystalline Small Molecules Using MicroED and Solid-State NMR Dipolar-Based Experiments MDPI - Molecules[Link]

• A comparison of microcrystal electron diffraction and X-ray powder diffraction for the structural analysis of metal–organic frameworks PMC - National Institutes of Health[Link]

• Hydrogen bonding patterns in a series of 3-spirocyclic oxindoles Sabinet African Journals[Link]

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• 5. Frontiers | Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. A comparison of microcrystal electron diffraction and X-ray powder diffraction for the structural analysis of metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Escape from Flatland: A Bioisosteric Comparison of Spiro[3.3]heptane and Spiro[3.5]nonane

The pharmaceutical industry's paradigm shift towards increasing the fraction of sp3-hybridized carbons (Fsp3) has fundamentally altered rational drug design. Planar aromatic rings, while synthetically accessible, often impart poor aqueous solubility and high susceptibility to cytochrome P450 (CYP)-mediated oxidative metabolism. Scaffold hopping using spirocyclic bioisosteres addresses these liabilities by disrupting planar π-π stacking—thereby lowering crystal lattice energy and enhancing solubility—while eliminating metabolically labile aromatic C-H bonds.

As an application scientist guiding lead optimization, selecting the correct spirocyclic framework requires a deep understanding of exit vector geometry and target pocket volume. This guide provides an objective, data-driven comparison of two prominent spirocyclic scaffolds: spiro[3.3]heptane and spiro[3.5]nonane .

Structural Logic and Vector Profiling

When replacing an aromatic or saturated ring system, the spatial projection of substituents (exit vectors) dictates whether the new molecule can maintain critical target engagement (e.g., hydrogen bonding or hydrophobic packing).

• Spiro[3.3]heptane (The Benzene Surrogate): Comprising two fused cyclobutane rings, this highly strained, rigid core is a validated saturated bioisostere for benzene[1]. Depending on the substitution pattern (e.g., 2,6-disubstitution), its non-coplanar exit vectors perfectly mimic the geometry of meta- and para-substituted benzenes. It has been successfully incorporated into patent-free analogs of the anticancer drugs Sonidegib and Vorinostat, as well as the anesthetic Benzocaine, maintaining high biological potency[2].

• Spiro[3.5]nonane (The Extended Conformational Probe): Fusing a cyclobutane with a cyclohexane ring, this scaffold offers a larger hydrophobic footprint[3]. It serves as an extended conformational probe, ideal for replacing bulky saturated rings or complex aromatic systems where target engagement requires deeper pocket penetration. The cyclohexane ring introduces chair-boat conformational dynamics, allowing for equatorial or axial vector projections that the rigid spiro[3.3]heptane cannot access. Both scaffolds have also proven highly valuable in advanced desymmetrization and site-selective C–H functionalization studies[4].

Quantitative Physicochemical Comparison

Property	Spiro[3.3]heptane	Spiro[3.5]nonane
Core Molecular Weight	96.17 g/mol	124.22 g/mol
Fsp3 (Fraction sp3)	1.00	1.00
Ring Strain	High (Two 4-membered rings)	Moderate (4- and 6-membered rings)
Primary Bioisosteric Role	Benzene surrogate (meta/para)	Bulky saturated ring surrogate
Exit Vector Geometry	Rigid, defined non-coplanar angles	Variable (axial/equatorial dependence)
Lipophilicity Contribution	Low/Moderate	High (Extended hydrocarbon surface)

Target Engagement and Bioisosteric Logic

The decision to utilize a specific spirocycle depends entirely on the spatial constraints of the target protein's binding pocket and the physicochemical liabilities of the lead compound.

Fig 1. Decision matrix for selecting spirocyclic bioisosteres to optimize planar aromatic leads.

Experimental Validation Workflows

To objectively compare the performance of these scaffolds, empirical validation of metabolic stability and thermodynamic solubility is required. The following protocols are designed as self-validating systems, incorporating internal controls to ensure data integrity.

Protocol 1: High-Throughput Microsomal Stability (HLM) Assay

Causality: Aromatic rings are classic sites for CYP-mediated epoxidation and hydroxylation. Replacing them with sp3-rich spirocycles theoretically reduces intrinsic clearance (CLint). We use Human Liver Microsomes (HLMs) supplemented with NADPH (the essential electron donor for CYP enzymes) to simulate first-pass hepatic metabolism.

Step-by-Step Methodology:

• Preparation: Dilute the spirocyclic test compounds, a positive control (Verapamil, high clearance), and a negative control (Warfarin, low clearance) to 1 µM in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation: Pre-incubate the compounds with HLMs (0.5 mg/mL protein concentration) at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Causality Check: Without NADPH, CYP enzymes are inactive. This ensures any observed compound depletion is strictly CYP-mediated and not due to chemical instability.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 15, 30, and 60 minutes.

• Quenching: Immediately dispense each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality Check: Cold organic solvent instantly denatures the microsomal proteins, halting the enzymatic reaction and precipitating proteins to protect the LC-MS/MS column.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound and calculate intrinsic clearance (CLint).

Fig 2. LC-MS/MS workflow for validating the metabolic stability of spirocyclic compounds.

Protocol 2: Kinetic Aqueous Solubility via Nephelometry

Causality: The "escape from flatland" hypothesis posits that 3D structures prevent efficient crystal packing. We measure kinetic solubility using nephelometry (light scattering) to detect the exact concentration at which the compound precipitates from a DMSO stock into an aqueous buffer.

Step-by-Step Methodology:

• Serial Dilution: Prepare a 10 mM DMSO stock of the spirocyclic analogs. Create a 10-point serial dilution in DMSO.

• Aqueous Spiking: Spike 2 µL of each DMSO dilution into 198 µL of PBS (pH 7.4) in a 96-well plate, ensuring a final DMSO concentration of 1%.

• Equilibration: Incubate the plate at room temperature for 2 hours to allow thermodynamic equilibrium of any potential precipitates.

• Nephelometric Reading: Measure forward light scatter using a nephelometer. Causality Check: Soluble compounds transmit light, whereas insoluble particles scatter light. The inflection point where scatter increases exponentially represents the kinetic solubility limit.

• System Validation: Include Nicardipine as a low-solubility control and Propranolol as a high-solubility control to validate the dynamic range of the nephelometer.

Conclusion & Strategic Recommendations

Both spiro[3.3]heptane and spiro[3.5]nonane offer robust solutions for escaping flatland. Spiro[3.3]heptane is the superior choice when a direct, rigid replacement for a phenyl ring is required without drastically increasing molecular weight or lipophilicity[5]. Conversely, spiro[3.5]nonane should be deployed when the binding pocket accommodates larger lipophilic bulk, or when specific axial/equatorial vector trajectories are necessary to engage distal hydrogen bond networks[3].

References

• Spiro[3.3]heptane as a Benzene Bioisostere for Drug Discovery | Enamine | 2

• Spiro[3.3]heptane as a Saturated Benzene Bioisostere | PubMed (Angew. Chem. Int. Ed.) | 1

• Benzene Bioisosteric Replacements | Enamine | 5

• A Comparative Analysis of Spiro[3.5]nonane | Benchchem | 3

• Enantioselective Synthesis of Axially Chiral Spiro[3.3]heptanes by Site-Selective C–H Functionalization | ACS Publications | 4

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Benzene Bioisosteric Replacements - Enamine [enamine.net]

Validating Lipophilicity (LogP) of 2-Azaspiro[3.5]nonane Derivatives: A Comparative Guide

Introduction: The "Escape from Flatland" Paradigm

In modern drug discovery, the over-reliance on flat,

-hybridized aromatic rings has been linked to poor clinical translation due to suboptimal physicochemical properties. The strategic shift toward -rich, three-dimensional architectures—often termed "escaping from flatland"—has popularized spirocyclic scaffolds [1].

Among these, 2-azaspiro[3.5]nonane and its heteroatom-substituted derivatives (such as 7-oxa-2-azaspiro[3.5]nonane) have emerged as premier bioisosteres for traditional flat amines like piperidine and morpholine [2]. However, substituting a flat ring with a spirocycle fundamentally alters the molecule's basicity (

) and lipophilicity ( / ). Validating these changes through rigorous experimental protocols is critical for predicting downstream ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

The Chemistry of Scaffold Morphing: Causality Behind the Data

A common misconception in medicinal chemistry is that adding carbon atoms strictly increases lipophilicity. When morphing a piperidine into a 2-azaspiro[3.5]nonane, a carbon atom is added to form the spiro-quaternary center. Intuitively, this should increase the partition coefficient (

) by approximately +0.5.

However, experimental data consistently shows a counter-intuitive decrease in physiological lipophilicity (

) by as much as -0.2 to -1.0 [1]. The causality stems from two structural phenomena:

• Increased Basicity: The spirocyclic geometry alters the vectorization of the nitrogen lone pair, reducing steric hindrance and increasing the

  . At physiological pH (7.4), a higher results in a larger fraction of ionized molecules, which partition poorly into lipophilic environments.

• Hydration Sphere Disruption: The 3D quaternary carbon disrupts the contiguous planar hydrophobic surface area present in piperidines, favoring a tighter aqueous hydration shell [2].

Structure-property relationship impacts of spirocyclic scaffold morphing.

Table 1: Physicochemical Comparison of Amine Scaffolds

Data summarized from literature consensus for terminal amine replacements [1, 2].

Scaffold		Rel. Geometry	Predicted Shift	vs Piperidine
Piperidine	0.83	Flat / Chair	Baseline (~10.0)	Baseline
2-Azaspiro[3.5]nonane	1.00	3D / Orthogonal	+0.4 to +0.8	-0.2 to -0.8
7-Oxa-2-azaspiro[3.5]nonane	0.87	3D / Orthogonal	+0.2 to +0.5	-0.8 to -1.2

Experimental Validation: Selecting the Right Protocol

To objectively compare the lipophilicity of 2-azaspiro[3.5]nonane derivatives against flat alternatives, researchers must choose between two standard OECD guidelines: OECD 107 (Shake-Flask Method) and OECD 117 (HPLC Method) [3].

Why choose OECD 117 (HPLC) over Shake-Flask? The Shake-Flask method physically partitions the compound between water and octanol. However, basic spirocyclic amines often act as mild surfactants, creating micro-emulsions at the octanol-water interface that artificially skew UV-Vis or LC-MS quantification.

The OECD 117 HPLC Method bypasses this by utilizing a C18 reverse-phase column where the stationary phase mimics octanol (hydrophobic hydrocarbon chains) and the mobile phase mimics the aqueous environment. The retention time is directly proportional to the partition coefficient. This provides a self-validating system : by running a calibration curve of known reference substances, any anomalies in the column chemistry or mobile phase are immediately flagged by a drop in the

linearity, ensuring absolute trustworthiness of the test data [3].

Workflow for LogP determination via OECD 117 HPLC method.

Step-by-Step Methodology: OECD 117 HPLC Protocol

The following protocol details the robust determination of

for 2-azaspiro[3.5]nonane derivatives using the isocratic HPLC method.

Phase 1: System Preparation & Calibration

• Column Selection: Utilize a high-quality C18 reverse-phase analytical column (e.g., 5 µm particle size, 150 x 4.6 mm). The solid phase must contain long hydrocarbon chains chemically bound to silica.

• Mobile Phase Formulation: Prepare an isocratic mobile phase of Methanol/Water (typically 75:25 v/v). Crucial Causality: An isocratic flow is mandatory because gradient elution destroys the linear thermodynamic relationship between the capacity factor (

  ) and .

• Dead Time (

  ) Determination: Inject an unretained organic compound (e.g., Thiourea or Formamide). Record the retention time ( ). This represents the void volume of the system.

Phase 2: Reference Substance Profiling

To create a self-validating calibration curve, select at least six reference substances with known

values that bracket the expected of the spirocyclic derivatives (typically between 0 and 6).

Table 2: Recommended Reference Substances for Calibration

Reference Substance	Known (OECD 117)	Function
2-Butanone	0.30	Lower bound anchor
4-Acetylpyridine	0.50	Basic reference
Aniline	0.90	Amine reference
Benzene	2.13	Mid-range anchor
Toluene	2.73	Mid-range anchor
Chlorobenzene	2.84	Upper bound anchor

• Calculate Capacity Factors: For each reference, calculate the capacity factor (

  ) using the formula: (Where is the retention time of the reference).

• Linear Regression: Plot

  (y-axis) against the known (x-axis). The system is validated only if the correlation coefficient ( ) is .

Phase 3: Test Substance Analysis

• Injection: Inject the 2-azaspiro[3.5]nonane derivative in the smallest detectable quantity to prevent column overloading, which can cause peak tailing and skew retention times.

• Duplicate Runs: Determine the retention time (

  ) in duplicate. The values must not differ by more than 2%.

• Interpolation: Calculate the test substance's

  and interpolate its directly from the validated calibration curve.

Conclusion

Transitioning from flat piperidines to 3D 2-azaspiro[3.5]nonane derivatives offers a powerful mechanism to fine-tune a drug candidate's physicochemical profile. While the addition of a carbon atom to form the spiro-center might theoretically suggest an increase in lipophilicity, empirical validation via the OECD 117 HPLC method proves otherwise. The resulting increase in basicity and altered 3D hydration dynamics reliably lower the physiological

, thereby enhancing aqueous solubility and reducing off-target lipophilic toxicity. Utilizing the self-validating HPLC protocol ensures that these nuanced physicochemical shifts are quantified with the highest degree of scientific integrity.

References

• Degorce, S. L., Bodnarchuk, M. S., & Scott, J. S. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 10(8), 1194-1199.[Link]

• Yegorova, T., & Kirichok, A. A. (2023). 2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-38.[Link]

• OECD. (2022). Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. OECD Guidelines for the Testing of Chemicals, Section 1. OECD Publishing, Paris.[Link]

Safety & Regulatory Compliance

Comprehensive Operational Guide: Handling and Disposal of 2-Azaspiro[3.5]nonane-2-carboxamide

As a Senior Application Scientist, I recognize that handling novel pharmaceutical intermediates requires moving beyond generic safety data sheets. 2-Azaspiro[3.5]nonane-2-carboxamide is a rigid, spirocyclic aliphatic amide frequently utilized as a structural motif in modern drug discovery. This guide provides field-proven, self-validating protocols for its safe containment, segregation, and disposal, ensuring your laboratory maintains strict regulatory compliance while protecting both personnel and the environment.

Chemical Profile & Risk Assessment

To safely manage any chemical, we must first understand the causality behind its hazards.

The Mechanistic Hazard: The spirocyclic framework of 2-Azaspiro[3.5]nonane-2-carboxamide is intentionally engineered to impart high metabolic stability and lipophilicity, preventing rapid enzymatic degradation in vivo. Because this compound is designed to resist biological degradation, it exhibits significant environmental persistence if introduced into municipal wastewater systems. Furthermore, while the carboxamide functional group is generally stable under neutral conditions, exposure to extreme pH can catalyze hydrolysis, releasing volatile and potentially toxic amine derivatives.

The Disposal Imperative: Due to its environmental persistence and potential aquatic toxicity, pouring solutions containing this compound down the drain is strictly prohibited. Thermal destruction via high-temperature incineration is the only acceptable method of disposal[1].

Quantitative Data & Waste Categorization

Summarizing the physical properties and waste categorization is critical for selecting compatible storage and disposal methods.

Property / Parameter	Specification / Categorization
Chemical Formula	C9H16N2O
Physical State	Solid (Powder/Crystals)
EPA Waste Categorization	Non-listed hazardous waste (RCRA Characteristic if mixed with flammable solvents)[1]
Primary Hazard	Environmental persistence; potential irritant
Incompatible Materials	Strong oxidizing agents, strong acids/bases
Recommended Disposal	High-Temperature Incineration (>1000°C)
Container Material	High-Density Polyethylene (HDPE) or PTFE[2]

Standard Operating Procedure (SOP): Spill Response & Containment

Trustworthiness via Self-Validating Systems: This protocol ensures that any accidental release is contained without generating secondary reactive hazards.

• Isolation & Assessment: Immediately isolate the spill area and restrict access.

  • Validation Step: Verify that the laboratory ventilation (fume hood or ambient exhaust) is active and negative pressure is maintained before proceeding with cleanup.

• Containment (Solid Spill): Do not use water to flush the powder, as this will dissolve the compound and expand the contamination zone. Instead, gently sweep the powder using a static-free brush into a compatible collection bin.

• Containment (Solution Spill): If the compound is dissolved in an organic solvent (e.g., DMSO, Methanol), apply an inert, non-combustible absorbent material (such as silica gel or vermiculite) directly over the spill[3].

  • Validation Step: The absorbent should appear completely saturated and dry to the touch before collection. If it still appears wet, add more absorbent.

• Decontamination: Wash the affected surface with a mild detergent and water. Collect all wash water and absorbent materials as hazardous waste[4].

Step-by-Step Waste Segregation & Disposal Protocol

The overriding principle of laboratory waste management is that no experimental activity should begin unless a disposal plan has been formulated[4]. Follow this self-validating workflow to process 2-Azaspiro[3.5]nonane-2-carboxamide waste:

Step 1: Waste Stream Identification & Segregation Separate the waste into distinct streams: Solid, Aqueous, and Organic.

• Causality: Mixing aqueous and organic waste increases disposal costs and can lead to unpredictable exothermic reactions.

• Validation: For aqueous waste streams containing this compound, test the pH using indicator strips. The pH must read strictly between 6.0 and 8.0. If the pH is outside this range, the carboxamide group may hydrolyze, generating gas that could pressurize a sealed container.

Step 2: Container Selection & Filling Transfer the waste into a designated Satellite Accumulation Area (SAA) container[2].

• Causality: Unlined metal drums can corrode when exposed to certain solvents or aqueous mixtures, leading to catastrophic leaks[2].

• Validation: Visually inspect the High-Density Polyethylene (HDPE) container for any signs of swelling, discoloration, or structural fatigue before adding the waste. Ensure the container is never filled past 80% capacity to allow for vapor expansion.

Step 3: RCRA-Compliant Labeling Under the Resource Conservation and Recovery Act (RCRA), all waste must be tracked from "cradle to grave"[1].

• Validation: Affix a hazardous waste label the moment the first drop of waste enters the container. The label must explicitly state "Hazardous Waste," list the full chemical name ("2-Azaspiro[3.5]nonane-2-carboxamide" - no abbreviations), and include the exact accumulation start date[5].

Step 4: Final Disposal via Licensed Incineration Transfer the sealed, labeled containers to your institution's central waste facility within the regulatory timeframe (typically 90 to 180 days depending on your site's generator status)[5].

• Causality: The waste must be handed over to a licensed commercial disposal firm[4]. High-temperature incineration (>1000°C) is required to fully cleave the stable spiro-bicyclic framework and oxidize the nitrogen atoms into NOx, which is subsequently neutralized by the facility's exhaust scrubbers.

Visual Workflow: Waste Segregation Logic

Workflow for the segregation and disposal of 2-Azaspiro[3.5]nonane-2-carboxamide waste.

Regulatory & Logistical Compliance

To maintain a culture of safety, laboratory managers must regularly inspect waste storage areas. RCRA mandates that areas where hazardous waste containers are stored must be inspected at least weekly[5]. Furthermore, maintaining a computer-based inventory system to track the lifecycle of the chemical from acquisition to disposal ensures seamless compliance with local, state, and federal EPA regulations, ultimately minimizing environmental impact and liability[6].

References

1.[4] Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. nih.gov. 4 2.[6] Management of Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. nih.gov. 6 3.[3] Safety Data Sheet - Fluorochem. fluorochem.co.uk. 3 4.[1] Disposal of Chemicals in the Laboratory - Environmental Marketing Services. emsllcusa.com. 1 5.[5] Hazardous Waste Management in the Laboratory. labmanager.com. 5 6.[2] RCRA | Environmental Health and Safety - Case Western Reserve University. case.edu. 2

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A Senior Application Scientist's Guide to Handling 2-Azaspiro[3.5]nonane-2-carboxamide: A Precautionary Approach

Introduction: A Framework for Safe Handling in the Absence of Specific Data

As researchers and drug development professionals, we frequently encounter novel chemical entities with incomplete toxicological profiles. 2-Azaspiro[3.5]nonane-2-carboxamide (CAS No. 1862780-74-2) is one such compound. While azaspiro cores are of significant interest in medicinal chemistry for their potential to modulate physicochemical properties like lipophilicity, this guide addresses the critical, immediate need for safety and handling protocols.[1][2]

The absence of a specific Safety Data Sheet (SDS) for this compound necessitates a highly conservative and precautionary approach. This guide is therefore built upon established principles of chemical safety and data extrapolated from structurally analogous azaspiro and carboxamide compounds. The protocols herein are designed to empower the researcher with a self-validating system of safety, ensuring that potential risks are mitigated at every step. Every recommendation is grounded in the causality of chemical exposure and risk prevention.

Hazard Assessment: An Analog-Based Evaluation

Given the lack of specific toxicity data for 2-Azaspiro[3.5]nonane-2-carboxamide, it must be treated as a potentially hazardous substance. This assessment is based on the hazard classifications of similar spirocyclic compounds and carboxamides.

Known Hazards of Structurally Related Compounds Include:

• Acute Oral Toxicity: Harmful if swallowed.[3][4][5]

• Skin Corrosion/Irritation: Causes skin irritation.[3][5][6]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[3][5][6]

• Respiratory Tract Irritation: May cause respiratory irritation upon inhalation of dust or aerosols.[3][5][6]

Personal Protective Equipment (PPE): Your Primary Barrier to Exposure

A multi-layered PPE strategy is mandatory to prevent exposure through all potential routes: dermal, ocular, inhalation, and ingestion. The selection of PPE is not merely a checklist; it is a critical system designed to isolate the researcher from the chemical agent.

PPE Category	Item	Specifications and Rationale
Eye & Face Protection	Chemical Splash Goggles	Must conform to EN 166 (EU) or NIOSH (US) standards. Goggles provide a 360-degree seal around the eyes, which is critical for protecting against splashes when preparing solutions and accidental dust dispersion.[7][8][9]
Face Shield	To be worn in addition to goggles during procedures with a high risk of splashing or aerosolization (e.g., sonicating, transferring large volumes). It protects the entire face from direct contact.[7][10]
Hand Protection	Chemical-Resistant Gloves (Double Gloving)	Inner Glove: Nitrile. Outer Glove: Nitrile or Neoprene. Double gloving provides redundant protection. The outer glove bears the initial contamination and is removed immediately after the procedure, leaving a clean inner glove for subsequent actions, minimizing cross-contamination.[11]
Body Protection	Flame-Retardant Laboratory Coat	A standard lab coat is the minimum requirement to protect skin and personal clothing from minor spills and dust.[7][8]
Chemical-Resistant Apron or Gown	Worn over the lab coat when handling significant quantities or during procedures with a high splash potential. This provides an additional impermeable barrier.[7]
Respiratory Protection	N95 Respirator or Higher	Mandatory when handling the solid powder outside of a certified chemical fume hood (e.g., during transport to the balance). This is to prevent the inhalation of fine particles that may cause respiratory irritation.[11]

Standard Operating Procedure: A Step-by-Step Workflow for Safe Handling

Adherence to a strict, logical workflow minimizes the potential for error and exposure. The following protocol outlines the essential steps for safely handling 2-Azaspiro[3.5]nonane-2-carboxamide from receipt to disposal.

Pre-Handling and Preparation

• Designate a Work Area: All handling of this compound should occur in a designated area within a certified chemical fume hood.[11]

• Assemble Materials: Before starting, gather all necessary equipment (glassware, spatulas, solvents, waste containers) to avoid leaving the designated area mid-procedure.

• Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed and have been recently tested.[12]

• Don PPE: Put on all required PPE as detailed in the table above. Ensure gloves are tucked under the sleeves of the lab coat.[7]

Handling the Solid Compound

• Environment: All manipulations of the solid compound must be performed within a chemical fume hood to control airborne particles.[7]

• Weighing: Use a tared, sealed container for weighing to minimize dust generation. If weighing on an open balance, do so within the fume hood.

• Transfers: Use a spatula to carefully transfer the solid. Avoid any actions that could create dust clouds.[13]

Preparing Solutions

• Addition: Slowly add the solid compound to the solvent to prevent splashing.[7] Never add solvent to the bulk solid.

• Mixing: Use a magnetic stirrer for dissolution. If sonication is required, ensure the vessel is capped and perform the procedure within the fume hood to contain any potential aerosols.

Post-Handling Decontamination

• Surface Cleaning: Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol) after the procedure is complete.[14]

• Doffing PPE: Carefully remove the outer pair of gloves and dispose of them in the designated solid waste container. Remove the remaining PPE before leaving the laboratory.[7]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete, even if gloves were worn.[12][14]

Diagram 1: Chemical Handling Workflow This diagram illustrates the mandatory, sequential steps for safely handling 2-Azaspiro[3.5]nonane-2-carboxamide.

Caption: A decision-making flowchart for exposure and spill emergencies.

Waste Disposal Protocol

Proper disposal is a critical final step to ensure environmental safety and prevent accidental exposure.

• Waste Classification: All materials contaminated with 2-Azaspiro[3.5]nonane-2-carboxamide, including gloves, disposable lab coats, absorbent materials, and empty containers, must be treated as hazardous chemical waste. [7]* Solid Waste: Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste container. [7]* Liquid Waste: Collect unused solutions or reaction mixtures in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal: All waste must be disposed of through your institution's certified hazardous waste management program. Adhere strictly to local and national regulations. [15]

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• Personal protective equipment for handling 5-Amino-3-phenyl-1,2-oxazole-4-carboxamide. Benchchem.
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• Personal protective equipment for handling 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]. Benchchem.
• Safety Data Sheet - 2-Oxa-7-azaspiro[3.
• SAFETY DATA SHEET - 2-Oxa-7-azaspiro[3.
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• Safety Data Sheet - 7-Boc-(2,7-Diazaspiro[3.5]nonane). MedchemExpress.com.
• safety data sheet - tert-butyl 2-(bromomethyl)-2-fluoro-7-azaspiro[3.
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• Lab Safety Rules and Guidelines. XPLORO.
• Safety Guidelines. Organic Chemistry I Lab.
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• Safety Data Sheet - Benzyl 2,7-diazaspiro[3.
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